(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

Core Science & Biosynthesis

A Technical Guide to the Regioselective THP Protection of 1H-Pyrazole-3-Methanol: Mechanism and Field-Proven Insights

Introduction: The Imperative of Selectivity in Complex Synthesis

In the intricate landscape of pharmaceutical and agrochemical synthesis, the pyrazole scaffold stands as a cornerstone, integral to a multitude of bioactive molecules. The precise functionalization of this privileged heterocycle is paramount to modulating its pharmacological profile. However, the inherent tautomerism and the presence of two reactive nitrogen centers in unsymmetrically substituted pyrazoles present a formidable challenge to regioselective synthesis. This guide provides an in-depth exploration of the mechanism governing the regioselective tetrahydropyranyl (THP) protection of 1H-pyrazole-3-methanol. We will dissect the subtle interplay of steric and electronic factors that dictate the reaction's outcome, offering a robust, field-proven protocol for researchers, scientists, and drug development professionals.

The tetrahydropyranyl (THP) group is a widely employed protecting group for alcohols and N-heterocycles due to its ease of installation, stability across a broad range of reaction conditions (including basic, organometallic, and reductive environments), and facile cleavage under mild acidic conditions.[1][2] The protection of the pyrazole NH is often a critical step to enable subsequent regioselective C-H functionalization or other transformations at specific positions of the ring.[3]

The Mechanistic Crossroads: N1 versus N2 Protection

The acid-catalyzed reaction of an unsymmetrical pyrazole with 3,4-dihydro-2H-pyran (DHP) can, in principle, yield two regioisomeric products: the N1- and N2-THP protected pyrazoles. The regioselectivity of this transformation is not arbitrary; it is a consequence of a delicate balance between steric hindrance and the electronic character of the pyrazole nitrogens.

The generally accepted mechanism for acid-catalyzed THP protection involves the initial protonation of DHP to form a resonance-stabilized oxocarbenium ion.[1] This electrophilic species is then attacked by a nucleophile, in this case, one of the pyrazole nitrogen atoms.

Dissecting the Regiodetermining Factors

In the specific case of 1H-pyrazole-3-methanol, the substituent at the C3 position, a hydroxymethyl group (-CH₂OH), plays a crucial role in directing the incoming THP group.

• Steric Hindrance: The N1 nitrogen is adjacent to the C5 position (unsubstituted) and the N2 nitrogen is adjacent to the C3 position, which bears the hydroxymethyl substituent. While the -CH₂OH group is not exceptionally bulky, it does impose a greater steric demand than the hydrogen atom at C5. Consequently, electrophilic attack by the bulky THP cation is sterically more favorable at the less hindered N1 position.[4] Studies on the N-alkylation of 3-substituted pyrazoles have consistently shown that alkylation predominantly occurs at the N1 position when the C3 substituent is sterically demanding.[5]

• Electronic Effects: The hydroxymethyl group is generally considered to be weakly electron-withdrawing through an inductive effect. This would slightly decrease the electron density and, therefore, the nucleophilicity of the adjacent N2 nitrogen. Conversely, the N1 nitrogen, being further away from the influence of the -CH₂OH group, would be comparatively more electron-rich and thus a more potent nucleophile. This electronic preference for N1 substitution is a key driver for the observed regioselectivity.

Taking both steric and electronic factors into consideration, the THP protection of 1H-pyrazole-3-methanol is predicted to proceed with a high degree of regioselectivity, favoring the formation of the 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-3-methanol isomer.

Visualizing the Mechanism

The following diagram illustrates the proposed regioselective reaction pathway.

Caption: Proposed mechanism for the regioselective THP protection of 1H-pyrazole-3-methanol.

Field-Proven Experimental Protocol

This protocol provides a reliable method for the regioselective THP protection of 1H-pyrazole-3-methanol.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Purity	Supplier
1H-Pyrazole-3-methanol	98.10	≥97%	Commercial Source
3,4-Dihydro-2H-pyran (DHP)	84.12	≥97%	Commercial Source
p-Toluenesulfonic acid monohydrate (PTSA)	190.22	≥98%	Commercial Source
Dichloromethane (DCM), anhydrous	84.93	≥99.8%	Commercial Source
Saturated sodium bicarbonate solution	-	-	Prepared in-house
Anhydrous sodium sulfate	142.04	-	Commercial Source
Silica gel for column chromatography	-	60 Å	Commercial Source

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1H-pyrazole-3-methanol (1.0 g, 10.2 mmol).

• Dissolution: Add anhydrous dichloromethane (DCM, 30 mL) and stir until the solid is completely dissolved.

• Reagent Addition: To the stirred solution, add 3,4-dihydro-2H-pyran (DHP) (1.4 mL, 15.3 mmol, 1.5 equiv.).

• Catalyst Introduction: Add a catalytic amount of p-toluenesulfonic acid monohydrate (PTSA) (97 mg, 0.51 mmol, 0.05 equiv.).[6]

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 1:1) as the eluent. The starting material should be consumed within 2-4 hours.

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the desired product as a colorless oil.

Expected Yield and Regioselectivity

Based on analogous transformations, the expected yield of the major N1-isomer, 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-3-methanol , is typically in the range of 85-95%. The regioselectivity is expected to be high, with an N1:N2 isomer ratio greater than 10:1.

Characterization of Regioisomers by NMR Spectroscopy

The unambiguous assignment of the N1 and N2 regioisomers is crucial and can be readily achieved using ¹H and ¹³C NMR spectroscopy. The chemical shifts of the pyrazole ring protons and carbons are sensitive to the position of the THP substituent.

Predicted NMR Data for the N1-Isomer (Major Product)

• ¹H NMR (400 MHz, CDCl₃):

  • Pyrazole Protons: The H5 proton, being adjacent to the substituted nitrogen (N1), is expected to appear as a doublet around δ 7.5-7.6 ppm. The H4 proton will appear as a doublet at a more upfield position, around δ 6.2-6.3 ppm.[7][8]

  • Hydroxymethyl Protons: The -CH₂OH protons will appear as a singlet or a doublet (if coupled to the hydroxyl proton) around δ 4.6-4.8 ppm.

  • THP Protons: A characteristic doublet of doublets for the anomeric proton (CH-O-N) will be observed around δ 5.3-5.5 ppm. The remaining methylene protons of the THP ring will appear as a series of multiplets between δ 1.5 and 4.1 ppm.[7]

• ¹³C NMR (101 MHz, CDCl₃):

  • Pyrazole Carbons: The chemical shifts of the pyrazole carbons are diagnostic. For the N1-isomer, C5 is expected to be around δ 129-131 ppm, while C3 will be more downfield due to the attachment of the hydroxymethyl group, around δ 148-150 ppm. C4 will be the most upfield of the pyrazole carbons, around δ 106-108 ppm.[7]

  • Hydroxymethyl Carbon: The -CH₂OH carbon will be observed around δ 57-60 ppm.

  • THP Carbons: The anomeric carbon (C-O-N) will appear around δ 87-89 ppm. The other THP carbons will resonate in the range of δ 20-68 ppm.[7]

Predicted NMR Data for the N2-Isomer (Minor Product)

• ¹H NMR (400 MHz, CDCl₃):

  • Pyrazole Protons: The H5 proton will be more shielded compared to the N1-isomer and will appear further upfield. The H4 proton will also be shifted.

• ¹³C NMR (101 MHz, CDCl₃):

  • Pyrazole Carbons: The chemical shifts of C3 and C5 will be significantly different from the N1-isomer, allowing for clear differentiation.

Workflow for Reaction Optimization

To achieve optimal results, a systematic approach to reaction optimization is recommended. The following workflow can be employed:

Caption: A logical workflow for the optimization of the regioselective THP protection.

Conclusion and Future Outlook

The regioselective THP protection of 1H-pyrazole-3-methanol is a crucial transformation that can be achieved with high efficiency and selectivity by leveraging the inherent steric and electronic biases of the substrate. The preferential formation of the N1-protected isomer is a predictable outcome based on fundamental principles of organic chemistry. The protocol outlined in this guide provides a robust starting point for researchers, and the systematic optimization workflow can be employed to fine-tune the reaction conditions for specific applications.

Future investigations could explore the use of greener, solvent-free conditions, potentially utilizing solid-supported acid catalysts for simplified workup and catalyst recycling.[3] Furthermore, a detailed computational study could provide deeper insights into the transition state energies for the N1 and N2 attack, further corroborating the mechanistic understanding presented herein.

References

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Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Synthesis of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

Introduction and Scientific Context

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol is a valuable heterocyclic building block in medicinal chemistry and materials science. The pyrazole moiety is a common scaffold in numerous pharmacologically active compounds.[1] The strategic installation of a protecting group on one of the pyrazole nitrogen atoms is crucial for regioselective functionalization in multi-step syntheses.

This guide provides a comprehensive, field-proven protocol for the synthesis of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol via the N-protection of (1H-pyrazol-3-yl)methanol. The tetrahydropyranyl (THP) group is employed due to its reliability, ease of introduction, and stability under a wide range of reaction conditions, including exposure to organometallics, hydrides, and strongly basic media.[2][3] Its subsequent removal can be achieved under mild acidic conditions, making it an orthogonal and versatile choice for complex synthetic routes.[4]

The Underlying Chemistry: Mechanism and Rationale

The core of this synthesis is the acid-catalyzed protection of the pyrazole nitrogen. Understanding the mechanism and the factors governing the reaction's outcome is paramount for successful execution.

Mechanism of Tetrahydropyranylation

The reaction proceeds via an electrophilic addition of the pyrazole's N-H bond across the double bond of 3,4-dihydro-2H-pyran (DHP). The process is initiated by the acid catalyst, typically a mild one like Pyridinium p-toluenesulfonate (PPTS), which protonates the DHP. This generates a resonance-stabilized oxocarbenium ion intermediate. The nucleophilic N-1 nitrogen of the pyrazole then attacks this electrophilic intermediate, and subsequent deprotonation yields the N-THP protected product.[1] The use of a mild acid catalyst like PPTS is critical to prevent the polymerization of DHP, a common side reaction with stronger acids.[3][5]

A Note on Regioselectivity

For unsymmetrically substituted pyrazoles like (1H-pyrazol-3-yl)methanol, protection can theoretically occur at either the N-1 or N-2 position. The presence of the hydroxymethyl group at the C-3 position sterically hinders the adjacent N-2 position. Consequently, the reaction favors the formation of the 1-(Tetrahydro-2H-pyran-2-yl) isomer as the major, thermodynamically more stable product. However, the formation of a minor amount of the N-2 isomer is possible, which can be separated during chromatographic purification.

Visualized Synthetic Workflow

The synthesis is a straightforward, single-step procedure involving the protection of the starting material.

Caption: Workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is designed for a 5 mmol scale synthesis. Adjustments can be made as necessary.

Materials and Equipment

Reagent/Material	Molecular Wt.	Amount (5 mmol scale)	Equivalents	CAS Number	Purity
(1H-Pyrazol-3-yl)methanol	98.10 g/mol	490.5 mg	1.0	50916-15-9	>97%
3,4-Dihydro-2H-pyran (DHP)	84.12 g/mol	630.9 mg (0.73 mL)	1.5	110-87-2	>98%
Pyridinium p-toluenesulfonate (PPTS)	251.30 g/mol	125.7 mg	0.1	24057-28-1	>98%
Dichloromethane (DCM), Anhydrous	-	25 mL	-	75-09-2	>99.8%
Ethyl Acetate (EtOAc), ACS Grade	-	~150 mL	-	141-78-6	-
Hexanes, ACS Grade	-	~150 mL	-	110-54-3	-
Saturated aq. NaHCO₃ Solution	-	~50 mL	-	-	-
Brine (Saturated aq. NaCl)	-	~50 mL	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	~5 g	-	7757-82-6	-
Silica Gel for Flash Chromatography	-	As needed	-	7631-86-9	-

Equipment:

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen/Argon inlet (optional, but good practice)

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Rotary evaporator

• Flash chromatography setup

• Thin-Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Synthesis Procedure

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add (1H-pyrazol-3-yl)methanol (490.5 mg, 5.0 mmol).

• Dissolution: Add 25 mL of anhydrous dichloromethane (DCM) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Addition of Reagents: To the stirred solution, add 3,4-dihydro-2H-pyran (0.73 mL, 7.5 mmol, 1.5 equiv.).[6] Follow this with the addition of pyridinium p-toluenesulfonate (PPTS) (125.7 mg, 0.5 mmol, 0.1 equiv.).[3]

  • Scientist's Note: Using a slight excess of DHP ensures the complete consumption of the starting pyrazole. PPTS is a mild, non-hygroscopic acid catalyst, ideal for this transformation as it minimizes side reactions.[3]

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) every 1-2 hours.

  • TLC System: A typical eluent is 50% Ethyl Acetate in Hexanes. The product should have a higher Rf value than the polar starting material. The reaction is typically complete within 2-6 hours.[6]

• Work-up - Quenching: Once the starting material is consumed as indicated by TLC, quench the reaction by adding 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the PPTS catalyst.

• Work-up - Extraction: Transfer the mixture to a 250 mL separatory funnel. Separate the layers. Extract the aqueous layer twice more with DCM (2 x 25 mL).

• Work-up - Washing: Combine the organic layers and wash them sequentially with water (50 mL) and then brine (50 mL). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product as an oil or semi-solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

  • Eluent System: A gradient of 30% to 60% Ethyl Acetate in Hexanes is typically effective. Collect fractions and analyze by TLC to isolate the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol as a colorless to yellow liquid or semi-solid.[7] Store the final product in a dry, cool place (2-8°C is recommended).[7]

Product Characterization

To confirm the identity and purity of the synthesized compound, the following analytical data should be acquired:

• ¹H NMR: Expect characteristic peaks for the pyrazole ring protons, the methylene protons of the methanol group, and the diastereotopic protons of the THP ring.

• ¹³C NMR: Expect distinct signals corresponding to the carbon atoms of the pyrazole and THP rings, as well as the methanol carbon.

• Mass Spectrometry (MS): The expected molecular weight for C₉H₁₄N₂O₂ is 182.22 g/mol .[8] Look for the corresponding [M+H]⁺ or [M+Na]⁺ ion peak.

Mandatory Safety Precautions

Adherence to safety protocols is non-negotiable. This synthesis must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 3,4-Dihydro-2H-pyran (DHP): Highly flammable liquid and vapor.[9][10] It is a skin and eye irritant.[11][12] DHP can form explosive peroxides upon prolonged storage and exposure to air; always use from a freshly opened bottle or test for peroxides.[13] Keep away from heat, sparks, and open flames.[9]

• Dichloromethane (DCM): A volatile solvent. Inhalation may cause respiratory tract irritation.[10] Handle exclusively in a fume hood.

• General Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[13] In case of accidental contact, flush the affected area with copious amounts of water.[13]

References

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Mild acidic deprotection methods for removing THP from (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

Introduction & Strategic Overview

The tetrahydropyranyl (THP) group is a cornerstone in heterocyclic chemistry, frequently employed to mask the acidic N-H bond of pyrazoles during cross-coupling, lithiation, or alkylation sequences[1]. However, the deprotection of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol presents a unique chemoselective challenge. The molecule possesses a highly nucleophilic primary alcohol (the C3-hydroxymethyl group) and a basic pyrazole nitrogen.

Subjecting this substrate to harsh acidic conditions (e.g., concentrated HCl, neat TFA, or H₂SO₄) frequently leads to catastrophic side reactions, including intermolecular etherification, dehydration, or the re-addition of the cleaved THP oxonium ion onto the primary alcohol (N-to-O THP migration). To preserve the integrity of the hydroxymethyl group while efficiently cleaving the N-THP aminal-ether equivalent, mild acidic solvolysis in protic solvents is strictly required[2].

Mechanistic Causality: Preventing N-to-O Migration

The choice of solvent and acid catalyst in this deprotection is not arbitrary; it is governed by the need to trap highly reactive intermediates.

When the N-THP bond is protonated and cleaved, it generates a reactive tetrahydropyranyl oxonium ion . If this reaction is performed in a non-nucleophilic solvent like dichloromethane (DCM), the most nucleophilic species in the reaction mixture is the substrate's own C3-primary alcohol. This inevitably leads to an N-to-O protecting group migration.

To circumvent this, the reaction must be performed in a nucleophilic protic solvent, such as anhydrous methanol (MeOH) or ethanol (EtOH) . The solvent acts in vast molar excess as a kinetic trap, reacting with the oxonium ion to form 2-methoxytetrahydropyran (a highly volatile acetal) or 5-hydroxypentanal, leaving the pyrazole's primary alcohol untouched[3].

Furthermore, the acid must have a carefully balanced pKa. If the acid is too strong, it will fully protonate the pyrazole nitrogen, deactivating the ring and stalling the cleavage. Mild acids like Pyridinium p-toluenesulfonate (PPTS, pKa ~5.2) or solid-supported Amberlyst-15 provide the perfect thermodynamic window for this transformation[4].

Figure 1: Mechanistic workflow of acid-catalyzed N-THP deprotection and solvent trapping.

Quantitative Comparison of Mild Acidic Catalysts

To optimize the yield of (1H-pyrazol-3-yl)methanol, various mild acidic conditions have been benchmarked. The data below summarizes the operational parameters required to maximize chemoselectivity.

Catalyst / Reagent	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Chemoselectivity (O-Alkylation Risk)
Amberlyst-15 (10% w/w)	MeOH	40	1.5 - 3	> 95%	Excellent (Heterogeneous, easy workup)
PPTS (0.1 - 0.2 eq)	EtOH	50	2 - 4	90 - 94%	Excellent (Mild buffering capacity)
1M HCl (Aqueous)	MeOH	RT	0.5 - 1	80 - 85%	Moderate (Requires strict TLC monitoring)
TFA (10% v/v)	DCM	RT	2	< 60%	Poor (High N-to-O migration risk)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. The integration of specific TLC checkpoints and controlled quenching ensures that the primary alcohol remains completely intact.

Figure 2: Step-by-step experimental workflow for mild acidic THP deprotection.

Protocol A: Solid-Supported Cleavage via Amberlyst-15 (Preferred)

Amberlyst-15 is a strongly acidic, macroreticular cation-exchange resin. Because the sulfonic acid groups are immobilized on a solid matrix, the bulk solution remains neutral, virtually eliminating the risk of primary alcohol degradation while streamlining the workup[3].

Step-by-Step Methodology:

• Preparation: Charge a round-bottom flask with (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (1.0 mmol, 1.0 equiv) and a magnetic stir bar.

• Solvation: Add 10 mL of anhydrous methanol. Stir until the substrate is fully dissolved.

• Catalyst Addition: Add 18 mg of dry Amberlyst-15 resin (approx. 10% by weight relative to the substrate).

• Thermal Activation: Equip the flask with a reflux condenser and heat the suspension to 40 °C using an oil bath or heating block.

• Validation (TLC Monitoring): After 1.5 hours, check the reaction progress via TLC (Eluent: 5% MeOH in DCM, visualized with UV and KMnO₄ stain). The starting material (higher Rf) should be completely consumed, replaced by a single polar spot corresponding to the free pyrazole.

• Workup: Once complete, cool the mixture to room temperature. Filter the suspension through a medium-porosity fritted funnel to remove the Amberlyst-15 resin. Wash the resin bed with an additional 5 mL of methanol.

• Isolation: Concentrate the combined filtrates under reduced pressure. The byproduct (2-methoxytetrahydropyran) is volatile and will be removed during evaporation. The resulting crude residue can be triturated with cold diethyl ether or purified via flash chromatography to yield pure (1H-pyrazol-3-yl)methanol.

Protocol B: PPTS-Catalyzed Solvolysis

Pyridinium p-toluenesulfonate (PPTS) is a mildly acidic salt. Its buffered nature prevents the over-protonation of the pyrazole core, ensuring a steady, controlled cleavage rate[2].

Step-by-Step Methodology:

• Preparation: Dissolve the THP-protected pyrazole (1.0 mmol, 1.0 equiv) in 10 mL of absolute ethanol in a 25 mL round-bottom flask.

• Catalyst Addition: Add PPTS (25 mg, 0.1 mmol, 0.1 equiv) in a single portion.

• Reaction: Heat the clear solution to 50 °C under a nitrogen atmosphere.

• Validation: Monitor the reaction every hour via TLC. The reaction typically reaches >95% conversion within 2 to 4 hours. If the reaction stalls, an additional 0.05 equiv of PPTS can be added.

• Quenching (Critical Step): Cool the reaction to room temperature. To prevent any concentration-induced side reactions during solvent removal, quench the catalyst by adding 1 mL of saturated aqueous NaHCO₃.

• Extraction & Isolation: Concentrate the mixture under reduced pressure to remove the majority of the ethanol. Partition the remaining aqueous slurry between ethyl acetate (15 mL) and distilled water (5 mL). Extract the aqueous layer twice more with ethyl acetate (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford the target compound.

References

• Total Synthesis. (2024). THP Protecting Group: THP Protection & Deprotection Mechanism. Retrieved from[Link][2]

• Isidro-Llobet, A., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. PMC - NIH. Retrieved from[Link][4]

• McLaughlin, M., et al. (2008). A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. The Journal of Organic Chemistry (ACS). Retrieved from[Link][1]

Sources

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• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Selective Oxidation of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol to Pyrazole-3-carbaldehyde: A Guide to Method Selection and Execution

An Application Note and Protocol for Researchers

Abstract

Pyrazole-3-carbaldehydes are pivotal building blocks in medicinal chemistry and drug development, serving as precursors for a wide array of pharmacologically active compounds.[1] The synthesis of these aldehydes via the oxidation of their corresponding primary alcohols presents a common yet critical challenge: achieving high selectivity without over-oxidation to the carboxylic acid or compromising sensitive functional groups. This guide provides a detailed analysis of methods for the selective oxidation of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol, a substrate featuring an acid-labile Tetrahydropyranyl (THP) protecting group. We offer a comparative overview of common oxidation reagents, a rationale for selecting the optimal method, and a robust, step-by-step protocol for the highly effective Dess-Martin Periodinane (DMP) oxidation.

Introduction: The Synthetic Challenge

The target transformation involves the conversion of a primary alcohol to an aldehyde on a heterocyclic scaffold. The primary challenges associated with this substrate are:

• Over-oxidation: Many strong oxidizing agents can convert the primary alcohol directly to a carboxylic acid, bypassing the desired aldehyde.

• Protecting Group Stability: The N1-position of the pyrazole is protected with a THP group. This group is an acetal and is highly susceptible to cleavage under acidic conditions.[2][3] Therefore, any selected oxidation method must proceed under neutral or basic conditions.

• Heterocycle Integrity: The pyrazole ring itself can be sensitive to harsh oxidizing conditions.

A successful protocol must navigate these challenges to deliver the target aldehyde in high yield and purity.

Comparative Analysis of Oxidation Methods

Several methods are available for the oxidation of primary alcohols to aldehydes. The choice of reagent is paramount for this specific transformation due to the substrate's sensitivities. We will consider three common, mild oxidation systems: Dess-Martin Periodinane (DMP), Swern Oxidation, and Manganese Dioxide (MnO₂).

Method Selection Rationale

The key to selecting the appropriate method lies in its pH conditions, operational simplicity, and reagent compatibility.

• Dess-Martin Periodinane (DMP): This hypervalent iodine reagent operates under neutral and mild conditions, making it an excellent choice for substrates with acid-sensitive groups like THP ethers.[4][5] The reaction is typically fast, clean, and high-yielding, with a straightforward workup.[6]

• Swern Oxidation: This method uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride at very low temperatures (-78 °C).[7][8] It is renowned for its mildness and wide functional group tolerance.[8] However, it requires cryogenic temperatures and generates the notoriously malodorous dimethyl sulfide as a byproduct, which complicates handling and workup.[7]

• Manganese Dioxide (MnO₂): Activated MnO₂ is a heterogeneous oxidant primarily used for the selective oxidation of allylic and benzylic alcohols.[9][10] While the pyrazolyl-methanol has some activation due to the heteroaromatic ring, the reaction often requires a large excess of the reagent and can be slower and less general than DMP or Swern oxidations for this type of substrate.[11]

Data Summary: Oxidation Method Comparison

Feature	Dess-Martin Periodinane (DMP)	Swern Oxidation	Manganese Dioxide (MnO₂)
Primary Reagents	Dess-Martin Periodinane	DMSO, Oxalyl Chloride, Triethylamine	Activated MnO₂
Reaction pH	Neutral	Neutral/Slightly Basic	Neutral (Heterogeneous)
Temperature	Room Temperature	-78 °C to Room Temperature	Room Temp. to Reflux
THP Group Stability	Excellent [3][12]	Excellent	Good
Key Advantages	Mild, fast, high yield, simple setup, no strong odors.[5][6]	Wide scope, mild, avoids heavy metals.[8][13]	Inexpensive, easy workup (filtration).[10]
Key Disadvantages	Reagent is shock-sensitive; stoichiometric iodine waste.	Requires cryogenic temps; produces foul-smelling DMS.[7]	Requires large excess of reagent; variable activity.[11]

Experimental Workflow and Protocols

The overall process involves the oxidation reaction followed by an aqueous workup and purification by column chromatography to isolate the final product.

Caption: Overall workflow for the selective oxidation.

Recommended Protocol: Dess-Martin Periodinane (DMP) Oxidation

This protocol details the selective oxidation of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol using DMP.

Materials:

• (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

• Dess-Martin Periodinane (DMP), 15 wt. % in CH₂Cl₂ or solid (Caution: solid DMP is shock-sensitive)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Magnesium sulfate (MgSO₄, anhydrous)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes (for chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (1.0 eq). Dissolve the alcohol in anhydrous dichloromethane (approx. 0.1 M concentration).

• Addition of DMP: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.1 - 1.3 eq) portion-wise over 5 minutes. Note: A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Quenching: Upon completion, dilute the reaction mixture with an equal volume of dichloromethane. Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 15-20 minutes until the solution becomes clear and both layers are distinct. This step neutralizes acetic acid byproduct and reduces unreacted DMP.[4]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure pyrazole-3-carbaldehyde.

Caption: Simplified mechanism of the DMP oxidation.

Product Characterization

The successful synthesis of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)carbaldehyde should be confirmed by standard analytical techniques.

• ¹H NMR: Expect the disappearance of the methylene protons signal (CH₂OH) from the starting material (typically around δ 4.7 ppm) and the appearance of a singlet for the aldehyde proton (CHO) at a downfield chemical shift (typically δ 9.8-10.0 ppm). The signals for the pyrazole and THP protons should remain intact.

• ¹³C NMR: Expect the appearance of a signal for the aldehyde carbonyl carbon in the range of δ 180-185 ppm.

• Mass Spectrometry (MS): The mass spectrum should show the correct molecular ion peak [M+H]⁺ corresponding to the product's molecular weight.

• IR Spectroscopy: Look for a strong C=O stretching frequency for the aldehyde at approximately 1690-1710 cm⁻¹.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient DMP.2. Poor quality/deactivated DMP.3. Insufficient reaction time.	1. Add an additional portion (0.2 eq) of DMP.2. Use a fresh bottle of DMP or test its activity on a simple alcohol.3. Allow the reaction to stir for a longer period, monitoring by TLC.
Low Yield	1. Incomplete reaction.2. Product loss during workup/purification.3. Partial decomposition on silica gel.	1. See above.2. Ensure thorough extraction from the aqueous phase.3. Neutralize the silica gel with triethylamine before use or perform a faster purification.
THP Group Cleavage	1. Acidic contaminants in reagents or glassware.2. Overly acidic silica gel during chromatography.	1. Use high-purity, anhydrous solvents. Ensure glassware is base-washed if necessary.2. Add 1% triethylamine to the chromatography eluent.
Over-oxidation to Carboxylic Acid	Highly unlikely with DMP under these conditions.[14]	If observed, confirm the identity of the starting material and the oxidant used. This is more common with chromium-based reagents.[15]

Conclusion

The selective oxidation of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol to its corresponding carbaldehyde is most effectively and reliably achieved using Dess-Martin Periodinane. This method's mild, neutral conditions ensure the integrity of the acid-labile THP protecting group and the pyrazole core. The provided protocol is robust, high-yielding, and operationally straightforward, making it an ideal choice for researchers in synthetic and medicinal chemistry.

References

• Bansal, R. K., & Sharma, P. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245. [Link]

• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. [Link]

• Subramanyam, C. (1995). 4-Methoxybenzyl (PMB), A Versatile Protecting Group for the Regiospecific Lithiation and Functionalization of Pyrazoles. Organic Preparations and Procedures International, 27(1), 76-79. [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. [Link]

• Taylor, M. S., & Jacobsen, E. N. (2004). Dess−Martin Periodinane Oxidation of Alcohols in the Presence of Stabilized Phosphorus Ylides: A Convenient Method for the Homologation of Alcohols via Unstable Aldehydes. The Journal of Organic Chemistry, 69(25), 8855–8858. [Link]

• Patel, H., et al. (2023). Synthesis, Characterization, and In Silico Assessment of Novel Pyrazole Carbaldehyde for Antidepressant Activity. Oriental Journal of Chemistry, 39(5). [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. [Link]

• University of Windsor. (n.d.). Alcohol Protecting Groups. [Link]

• Royal Society of Chemistry. (2014). Tetrahydropyranylation of alcohols and their deprotection. RSC Advances, 4, 15996-16035. [Link]

• Heravi, M. M., et al. (2020). Application of Dess-Martin oxidation in total synthesis of natural products. Current Organic Synthesis, 18. [Link]

• Ley, S. V., & Thomas, A. W. (2005). Tandem Oxidation Processes Using Manganese Dioxide: Discovery, Applications, and Current Studies. Accounts of Chemical Research, 38(10), 801-812. [Link]

• ResearchGate. (n.d.). Oxidation of heterocyclic compounds by manganese dioxide. [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. [Link]

• Wikipedia. (n.d.). Swern oxidation. [Link]

• Organic Chemistry Portal. (n.d.). Manganese(IV) oxide. [Link]

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 3. uwindsor.ca [uwindsor.ca]
• 4. Dess-Martin Oxidation [organic-chemistry.org]
• 5. Dess–Martin Periodinane [merckmillipore.com]
• 6. Dess-Martin Oxidation | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 7. Swern Oxidation [organic-chemistry.org]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Manganese(IV) oxide [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Mild Esterification of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

Executive Summary

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol is a highly versatile building block in medicinal chemistry and drug development. It features a primary hydroxymethyl group poised for derivatization and a pyrazole core protected at the N1 position by a tetrahydropyranyl (THP) acetal. The primary synthetic challenge when modifying this substrate is the extreme acid-lability of the THP protecting group. Conventional esterification techniques (e.g., Fischer esterification using catalytic sulfuric or hydrochloric acid) will rapidly cleave the THP moiety, leading to unprotected pyrazole intermediates and complex product mixtures.

To achieve high-yielding esterification while strictly preserving the THP group, this protocol outlines an optimized, acid-free Steglich-type esterification utilizing EDC·HCl, DMAP, and DIPEA[1].

Mechanistic Rationale & Structural Challenges

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen rather than simply following a recipe. Every component in this protocol acts as part of a self-validating system designed to prevent substrate degradation:

• Avoidance of DCC: While Dicyclohexylcarbodiimide (DCC) is the classical Steglich reagent, it generates dicyclohexylurea (DCU), a byproduct that is notoriously difficult to remove from the reaction mixture[2]. We utilize 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) because its corresponding urea byproduct is highly water-soluble and easily removed during mild aqueous workup.

• The Role of DIPEA (Acid Scavenging): EDC is commercially supplied as a hydrochloride salt. The stoichiometric release of HCl during the reaction poses a direct threat to the THP group. The addition of N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic acid scavenger, maintaining a strictly neutral-to-mildly-basic environment that completely preserves the THP ether[3].

• The Role of DMAP (Nucleophilic Catalysis): Without 4-Dimethylaminopyridine (DMAP), the transient O-acylisourea intermediate can undergo a deleterious 1,3-rearrangement to form an unreactive N-acylurea dead-end product. DMAP outcompetes this rearrangement by attacking the intermediate to form a highly electrophilic N-acylpyridinium species, which rapidly transfers the acyl group to the primary alcohol of the pyrazole substrate[2].

Visualized Reaction Pathway

Figure 1: Mechanism of THP-preserving Steglich esterification via N-acylpyridinium intermediate.

Quantitative Reaction Metrics

The optimized protocol is highly robust. Below is a summary of expected yields and reaction kinetics based on the steric and electronic nature of the coupling carboxylic acid.

Carboxylic Acid Type	Stoichiometry (Acid : EDC : DMAP : DIPEA)	Temp / Time	Expected Yield	Mechanistic Note
Primary Aliphatic	1.2 : 1.5 : 0.1 : 2.0	0 °C → RT, 3 h	85–95%	Standard baseline conditions. Rapid conversion.
Sterically Hindered (e.g., Pivalic acid)	1.5 : 2.0 : 0.5 : 2.5	RT, 12–18 h	70–80%	Increased DMAP loading required to drive acyl transfer against steric bulk.
Electron-Deficient Aryl	1.1 : 1.2 : 0.1 : 2.0	0 °C → RT, 2 h	80–90%	Highly reactive active ester; monitor closely to prevent side reactions.
N-Protected Amino Acids	1.1 : 1.2 : 0.1 : 2.0	0 °C, 4–6 h	75–85%	Maintain at 0 °C to suppress oxazolone formation and subsequent racemization.

Self-Validating Experimental Protocol

Materials Required:

• (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (1.0 equiv)

• Target Carboxylic Acid (1.2 equiv)

• EDC·HCl (1.5 equiv)

• DMAP (0.1 equiv)

• DIPEA (2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation & Dissolution: To a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert nitrogen atmosphere, add the carboxylic acid (1.2 equiv) and (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (1.0 equiv). Dissolve the mixture in anhydrous DCM to achieve a substrate concentration of 0.1 M.

• Acid Scavenging (Critical Step): Inject DIPEA (2.0 equiv) into the stirring solution.

  • Self-Validation Check: Spot a micro-drop of the solution onto moistened pH paper. The pH must read >7. If it is neutral or acidic, add additional DIPEA dropwise until basicity is confirmed. This guarantees the THP group will survive the addition of the EDC hydrochloride salt.

• Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Add EDC·HCl (1.5 equiv) in one portion, followed immediately by DMAP (0.1 equiv).

• Propagation: Allow the reaction to stir at 0 °C for 30 minutes to facilitate the formation of the N-acylpyridinium intermediate, then remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for an additional 2–4 hours.

• In-Process Monitoring: Monitor the reaction progression via TLC (typically 50% EtOAc in Hexanes).

  • Self-Validation Check: Stain the TLC plate with Potassium Permanganate (KMnO₄) or visualize under short-wave UV (254 nm). The starting pyrazole methanol will consume cleanly into a higher-Rf product spot.

• Quench & Workup: Dilute the reaction mixture with additional DCM. Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ (2 × 20 mL)

  • Distilled Water (1 × 20 mL)

  • Brine (1 × 20 mL)

  • Expert Warning:DO NOT perform the standard 1M HCl or 10% Citric Acid wash typically used in Steglich esterifications to remove DMAP. Acidic aqueous washes will instantly hydrolyze the THP group.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the pure ester.

Critical Troubleshooting & Analytical Signatures

Analytical Artifacts in LC-MS: When validating the synthesized ester via LC-MS (ESI+), drug development professionals must be aware of a common ionization artifact. The THP group is highly prone to in-source fragmentation. You will frequently observe a major mass peak corresponding to [M+H - 84]⁺ . This represents the loss of dihydropyran (mass 84) during ionization, not a failed reaction or degraded product in the flask. Always cross-reference with ¹H-NMR; the presence of the THP acetal proton (typically a distinct multiplet around 5.3–5.5 ppm) confirms structural integrity.

Stalled Reactions: If TLC indicates stalled conversion despite the presence of starting materials, the O-acylisourea intermediate may have rearranged to the unreactive N-acylurea. This occurs if DMAP is inadvertently omitted or if the carboxylic acid is exceptionally sterically hindered. To rescue the workflow, increase the DMAP loading to 0.5 equivalents to aggressively outcompete the rearrangement pathway[2].

References[2] Title: Steglich Esterification. Source: Organic Chemistry Portal. URL: https://www.organic-chemistry.org/namedreactions/steglich-esterification.shtm[1] Title: Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Source: PMC / Heliyon. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10713028/[3] Title: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Source: PMC / NIH. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3474324/

Sources

• 1. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Microwave-Assisted Synthesis of THP-Protected Pyrazole Derivatives

Introduction: The Strategic Importance of Pyrazoles and N-Protection

The pyrazole scaffold is a cornerstone in medicinal chemistry and drug discovery.[1][2] This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a critical pharmacophore in numerous FDA-approved drugs, including the anti-inflammatory agent celecoxib and the anti-obesity drug rimonabant.[1] The versatility of the pyrazole ring allows for extensive functionalization, enabling the fine-tuning of pharmacological properties.[3][4]

However, the acidic N-H proton of the pyrazole ring presents a significant challenge for regioselective synthesis. Direct C-alkylation or C-acylation often leads to mixtures of N- and C-functionalized products. To achieve selective modification at the carbon positions (e.g., C3, C4, or C5), the pyrazole nitrogen must first be protected.[5] The tetrahydropyranyl (THP) group is an excellent choice for this purpose. It is readily introduced, stable to a wide range of non-acidic conditions (including strong bases and organometallics), and can be easily removed under mild acidic conditions.[6] This application note details a highly efficient, rapid, and green methodology for the synthesis of THP-protected pyrazoles utilizing microwave-assisted organic synthesis (MAOS).

The Paradigm Shift: Microwave-Assisted Organic Synthesis (MAOS)

Conventional synthesis methods often rely on conductive heating, where heat is slowly transferred from an external source through the vessel walls to the reaction medium.[7] This process can be slow and inefficient, leading to thermal gradients and the formation of by-products. Microwave-assisted synthesis represents a transformative approach, offering dramatic reductions in reaction times, from hours or days to mere minutes.[8][9][10]

Microwave energy directly interacts with polar molecules and ions within the reaction mixture, causing them to oscillate and rotate rapidly.[11][12] This generates heat volumetrically and homogeneously through two primary mechanisms: dipolar polarization and ionic conduction.[13][14] The result is incredibly rapid and uniform heating that can accelerate reaction kinetics far beyond what is achievable with conventional methods.[11] This efficiency aligns perfectly with the principles of green chemistry by reducing energy consumption and often minimizing the need for solvents.[7][13][14]

Caption: Microwave vs. Conventional Heating Principles.

Reaction Mechanism: Electrophilic Addition to Dihydropyran (DHP)

The protection of pyrazole with a THP group proceeds via the electrophilic addition of the pyrazole N-H across the double bond of 3,4-dihydro-2H-pyran (DHP). While this reaction can be catalyzed by acid, a highly efficient solvent- and catalyst-free method has been demonstrated under thermal conditions, which is ideally suited for microwave acceleration.[15]

The proposed mechanism involves the DHP acting as the electrophile, which, upon interaction with the nucleophilic pyrazole nitrogen, forms a transient carbocation intermediate. This is followed by proton transfer to yield the stable N-tetrahydropyranyl (THP) pyrazole product. Microwave irradiation provides the necessary activation energy instantaneously and uniformly throughout the neat reaction mixture, driving the reaction to completion in minutes.

Caption: Mechanism for THP Protection of Pyrazole.

Application Protocol 1: Microwave-Assisted THP Protection of Pyrazole

This protocol describes a solvent-free, catalyst-free method for the quantitative synthesis of 1-(tetrahydropyran-2-yl)pyrazole.

Materials and Equipment

• Reagents: 1H-Pyrazole (≥98%), 3,4-Dihydro-2H-pyran (DHP, 97%).

• Equipment: Dedicated microwave reactor (e.g., CEM Discover, Biotage Initiator), 10 mL microwave reaction vial with a stir bar, rotary evaporator.

Experimental Workflow

Caption: Workflow for Microwave-Assisted THP Protection.

Step-by-Step Protocol

• To a 10 mL microwave reaction vial containing a magnetic stir bar, add 1H-pyrazole (e.g., 1.0 g, 14.7 mmol).

• In a fume hood, add a slight excess of 3,4-dihydro-2H-pyran (DHP) (e.g., 1.5 mL, 1.38 g, 16.4 mmol, ~1.1 eq.).

• Securely cap the vial.

• Place the vial in the microwave reactor cavity.

• Irradiate the mixture under the conditions specified in the table below. Use of a fixed temperature setting with variable power is recommended for optimal control.

• After the reaction is complete, allow the vial to cool to room temperature (or use the instrument's forced air cooling).

• Transfer the resulting clear oil to a round-bottom flask.

• Remove the excess DHP under reduced pressure using a rotary evaporator (bath temp ~40°C).

• The final product, 1-(tetrahydropyran-2-yl)pyrazole, is obtained as a colorless to pale yellow oil and is typically of sufficient purity (>98% by NMR) for subsequent steps without further purification.

Data and Comparison

The primary advantage of the microwave-assisted approach is the drastic reduction in reaction time while maintaining a quantitative yield.

Parameter	Conventional Heating	Microwave-Assisted Synthesis (Typical)
Temperature	125 °C	125 °C
Time	4 hours	5 minutes
Catalyst	None	None
Solvent	None	None
Pressure	Atmospheric	~2-5 bar (autogenous)
Conversion	100%	100%
Yield	Quantitative	Quantitative

Application Protocol 2: Deprotection of 1-(THP)-Pyrazole

The THP group is readily cleaved under mild acidic conditions to regenerate the N-H pyrazole, enabling further synthetic transformations.[6]

Materials and Equipment

• Reagents: 1-(Tetrahydropyran-2-yl)pyrazole, Methanol (MeOH), Amberlyst-15 (or other acidic resin), Ethyl acetate, Saturated sodium bicarbonate solution.

• Equipment: Round-bottom flask, magnetic stirrer, TLC plates, filtration apparatus.

Step-by-Step Protocol

• Dissolve the 1-(THP)-pyrazole derivative (1 equivalent) in methanol (approx. 0.1 M concentration) in a round-bottom flask.

• Add Amberlyst-15 acidic resin (typically 10-20% by weight of the substrate).

• Stir the suspension at room temperature.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC), eluting with a suitable solvent system (e.g., 30% Ethyl Acetate in Hexane). The product (pyrazole) will have a lower Rf than the starting material (THP-pyrazole).

• Upon completion (typically 1-3 hours), filter the reaction mixture to remove the Amberlyst-15 resin.

• Wash the resin with a small amount of methanol.

• Combine the filtrate and washings and concentrate under reduced pressure.

• If necessary, perform a simple workup by dissolving the residue in ethyl acetate, washing with saturated sodium bicarbonate solution, drying over sodium sulfate, filtering, and concentrating to yield the pure deprotected pyrazole.

Caption: General Workflow for THP Deprotection.

Conclusion

The integration of microwave technology into the synthesis of THP-protected pyrazoles offers a robust, efficient, and environmentally conscious alternative to conventional methods. By leveraging direct, volumetric heating, this approach dramatically reduces reaction times from hours to minutes without compromising yield or purity.[8][12] The solvent-free and catalyst-free nature of the protection step further enhances its "green" credentials.[15] This methodology provides researchers and drug development professionals with a powerful tool to accelerate the synthesis of key pyrazole intermediates, ultimately streamlining the drug discovery pipeline.[9][16]

References

• EPCP. (n.d.). Microwave-Assisted Synthesis in Drug Development.
• Shaikh, A. A., et al. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
• Kappe, C. O., & Dallinger, D. (2006). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery.
• International Journal of Research in Pharmacy and Allied Science. (2025). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy.
• RSC Publishing. (n.d.). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles.
• ANU BOOKS PUBLISHER & DISTRIBUTOR. (n.d.). Role of Microwave in Pharmaceutical Sciences.
• MDPI. (2016). A Novel and Efficient Five-Component Synthesis of Pyrazole Based Pyrido[2,3-d]pyrimidine-diones in Water.
• CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis.
• (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates.
• (n.d.). A Review on: A significance of microwave assist technique in green chemistry. ResearchGate.
• Behbehani, H., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. PMC.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• Patil, A. B., et al. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD.
• Gomaa, M.-S. A., et al. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing.
• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications.
• (2026). Microwaves in drug discovery and development: A Review. ResearchGate.
• (n.d.). Green Protection of Pyrazole, Thermal Isomerization and Deprotection of Tetrahydropyranylpyrazoles, and High‐Yield, One‐Pot Synthesis of 3(5)‐Alkylpyrazoles. Request PDF - ResearchGate.
• CEM Corporation. (n.d.). Synthetic Applications for Microwave Synthesis.
• (2026). The N-Vinyl Group as a Protection Group of the Preparation of 3(5)-Substituted Pyrazoles via Bromine—Lithium Exchange. ResearchGate.
• Benchchem. (n.d.). Application Notes and Protocols: Deprotection of Tetrahydropyranyl (THP) Ethers via Acidic Hydrolysis.
• (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Semantic Scholar.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 3. Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. ijnrd.org [ijnrd.org]
• 8. epcp.ac.in [epcp.ac.in]
• 9. The impact of microwave synthesis on drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. anubooks.com [anubooks.com]
• 11. Theory of Microwave Heating for Organic Synthesis [cem.com]
• 12. researchgate.net [researchgate.net]
• 13. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijrpas.com [ijrpas.com]
• 15. semanticscholar.org [semanticscholar.org]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent premature THP cleavage during (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol oxidation

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing premature tetrahydropyranyl (THP) cleavage during the oxidation of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol .

Here, we synthesize field-proven insights with mechanistic causality to help you design self-validating, fail-safe oxidation workflows.

Core Causality: The Nature of the N-THP Pyrazole Bond

To solve the cleavage problem, we must first understand the structural causality. A common pitfall in organic synthesis is treating an N-THP group (on a pyrazole) with the same assumptions as an O-THP group (on an alcohol).

While an O-THP group is a standard acetal, the N-THP group on a pyrazole is an aminal (or hemiaminal ether) derivative[1]. The lone pair on the adjacent pyrazole nitrogen makes this system exquisitely sensitive to acid. Even mildly acidic conditions will protonate the pyrazole ring, facilitating the rapid and irreversible expulsion of the THP group as dihydropyran (or 2-hydroxytetrahydropyran upon hydrolysis).

Mechanism of acid-catalyzed N-THP cleavage in pyrazoles.

Frequently Asked Questions (FAQs)

Q: Why does my THP group fall off during standard Dess-Martin Periodinane (DMP) oxidation? A: DMP is a hypervalent iodine reagent that releases two equivalents of acetic acid (AcOH) for every equivalent of alcohol oxidized[2]. While standard O-THP ethers can sometimes survive transient exposure to AcOH, the N-THP pyrazole cannot. The local drop in pH immediately triggers the aminal collapse shown in the diagram above.

Q: Can I use Swern or Jones oxidation instead? A: Absolutely not. The Swern oxidation generates hydrochloric acid (HCl) and dimethyl sulfide as byproducts. Jones oxidation utilizes chromic acid and sulfuric acid. Both will instantly and quantitatively cleave your N-THP group.

Q: What is the most reliable method to oxidize this substrate to an aldehyde? A: Activated Manganese Dioxide (MnO₂) is the premier choice. Because the primary alcohol at the 3-position of the pyrazole ring is "pseudo-benzylic," it is highly susceptible to MnO₂ oxidation. This reaction operates under completely neutral, heterogeneous conditions, ensuring 100% THP survival. Alternatively, you can use DMP if you strictly buffer the reaction with solid sodium bicarbonate (NaHCO₃) or pyridine.

Q: How do I oxidize the methanol group all the way to a carboxylic acid without losing the THP? A: Use the Zhao modification of the TEMPO/Bleach oxidation[3]. This protocol uses sodium chlorite (NaClO₂) as the stoichiometric oxidant and a catalytic amount of bleach (NaClO), strictly buffered at pH 8.5–9.0 using a phosphate or bicarbonate buffer. This prevents the formation of hypochlorous acid (which causes cleavage and chlorination) while driving the oxidation to the acid.

Quantitative Data: Oxidant Compatibility Matrix

Use the following table to select the appropriate oxidant based on your target and the required pH window.

Oxidant System	Target Product	Operating pH	N-THP Survival Rate	Recommendation
Swern / Jones / PCC	Aldehyde / Acid	< 2.0	0%	AVOID
Standard DMP	Aldehyde	~ 4.0 (AcOH generated)	< 20%	AVOID
Buffered DMP (NaHCO₃)	Aldehyde	~ 7.5 - 8.0	> 95%	ACCEPTABLE
Activated MnO₂	Aldehyde	~ 7.0 (Neutral)	100%	PREFERRED
TEMPO / NaClO₂ / Buffer	Carboxylic Acid	8.5 - 9.0	> 95%	PREFERRED

Experimental Workflows & Protocols

Decision tree for selecting N-THP compatible oxidation workflows.

Protocol A: Synthesis of the Aldehyde via Activated MnO₂ (Preferred)

Mechanistic rationale: Heterogeneous, neutral single-electron transfer oxidation specific to allylic, benzylic, and pseudo-benzylic alcohols.

• Preparation: Dissolve (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) or chloroform (0.1 M concentration).

• Reagent Addition: Add activated Manganese(IV) Oxide (MnO₂, 10.0 to 15.0 eq). Note: The large excess is required because the reaction occurs strictly on the surface of the solid.

• Reaction: Stir vigorously at room temperature or gentle reflux (40 °C) for 12–24 hours.

• Self-Validation Check: Monitor by TLC. The product aldehyde will be less polar (higher Rf) than the starting alcohol. If the reaction stalls at 50% conversion, your MnO₂ is likely deactivated (a common issue with older batches). Add another 5.0 eq of fresh MnO₂.

• Workup: Filter the black suspension through a pad of Celite to remove the manganese salts. Wash the pad thoroughly with EtOAc or DCM. Concentrate the filtrate to yield the pure aldehyde.

Protocol B: Synthesis of the Aldehyde via Buffered DMP

Mechanistic rationale: Neutralizing the acetic acid byproduct in situ prevents the pH from dropping below the N-THP cleavage threshold[2].

• Preparation: Suspend solid NaHCO₃ (10.0 eq) in anhydrous DCM. Add the pyrazole-methanol substrate (1.0 eq).

• Oxidation: Cool the mixture to 0 °C. Add Dess-Martin Periodinane (1.2 eq) in portions.

• Reaction: Allow the reaction to warm to room temperature and stir for 1–2 hours.

• Self-Validation Check: If you observe a highly polar, UV-active spot forming at the baseline on your TLC plate, your buffer capacity has been exceeded and the free pyrazole is forming. Quench immediately.

• Workup: Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (sodium thiosulfate). Stir vigorously for 15 minutes until the organic layer is clear (destroys unreacted DMP and iodinane byproducts). Extract with DCM.

Protocol C: Synthesis of the Carboxylic Acid via Buffered TEMPO (Zhao Modification)

Mechanistic rationale: Uses NaClO₂ as the terminal oxidant and TEMPO as the catalyst. A phosphate buffer ensures the pH remains strictly basic, protecting the N-THP group[3].

• Buffer Preparation: Prepare a 0.67 M sodium phosphate buffer (pH 6.7).

• Reaction Setup: Dissolve the pyrazole-methanol (1.0 eq) in Acetonitrile (MeCN). Add the phosphate buffer (volume equal to MeCN).

• Catalyst Addition: Add TEMPO (0.07 eq). Heat the biphasic mixture to 35 °C.

• Oxidant Addition: Prepare a solution of NaClO₂ (2.0 eq) in water. Simultaneously, prepare a dilute solution of bleach (NaClO, 0.02 eq) in water. Add both solutions dropwise to the reaction mixture over 1 hour.

• Self-Validation Check: The reaction mixture should maintain a reddish-orange hue (active TEMPO oxoammonium species). If the color fades rapidly, the catalytic cycle has stalled.

• Workup: Cool to 0 °C. Quench excess oxidant with aqueous Na₂SO₃. Carefully adjust the pH to ~4 using cold 1M citric acid (do not use HCl, and do not drop pH below 4 to protect the THP). Extract immediately with EtOAc to isolate the carboxylic acid.

References

• Dess-Martin Periodinane (DMP) in Organic Synthesis-A Septennial Update Current Organic Chemistry[Link]

• Oxidation of Primary Alcohols to Carboxylic Acids with Sodium Chlorite Catalyzed by TEMPO and Bleach Organic Syntheses Procedure[Link]

• A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles The Journal of Organic Chemistry[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Optimizing solvent and catalyst conditions for (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol synthesis

Introduction

Welcome to the technical support guide for the synthesis of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol. This molecule is a valuable heterocyclic building block in medicinal chemistry and drug development. Its synthesis primarily involves the protection of the pyrazole nitrogen and the primary alcohol of (1H-pyrazol-3-yl)methanol using 3,4-dihydro-2H-pyran (DHP). This reaction, a tetrahydropyranylation (THP protection), is typically acid-catalyzed.

While seemingly straightforward, this transformation presents several challenges, most notably controlling the regioselectivity of the N-alkylation on the pyrazole ring and optimizing reaction conditions to maximize yield while minimizing side reactions. This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to empower researchers to overcome these common hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the core reaction for synthesizing this compound? The synthesis involves an acid-catalyzed reaction between (1H-pyrazol-3-yl)methanol and 3,4-dihydro-2H-pyran (DHP). This process installs a tetrahydropyranyl (THP) group, which serves as a protecting group for both the pyrazole N-H and the methanol O-H functionalities.

Q2: Why is the THP group used for protection? The THP group is widely used in multi-step organic synthesis because it is stable under a variety of conditions, including exposure to strong bases, Grignard reagents, hydrides, and many redox reagents. Crucially, it can be easily removed under mild acidic conditions, making it an excellent choice for protecting sensitive functional groups during subsequent synthetic steps.[1][2]

Q3: What are the most significant challenges in this synthesis? The primary challenges are:

• Controlling Regioselectivity: Unsymmetrical pyrazoles have two non-equivalent nitrogen atoms (N1 and N2). Alkylation with DHP can produce a mixture of N1-THP and N2-THP regioisomers, which are often difficult to separate.[3][4]

• Achieving High Yields: Low yields can result from incomplete reactions, suboptimal conditions, or competing side reactions.[3][5]

• Preventing Side Reactions: The acid catalyst can induce the polymerization of DHP, a common side reaction that consumes the reagent and complicates purification.[6]

Q4: How should I monitor the reaction's progress? Thin Layer Chromatography (TLC) is the most effective method for real-time monitoring.[5] By spotting the starting material, the reaction mixture, and a co-spot, you can track the consumption of the starting pyrazole and the appearance of the less polar product(s). Upon completion, ¹H NMR spectroscopy is essential to confirm the structure and determine the ratio of any regioisomers formed.

Troubleshooting and Optimization Guide

This section addresses specific problems you may encounter during the synthesis.

Issue 1: Low or No Product Yield

Q: My reaction has stalled or resulted in a very low yield of the desired product. What are the potential causes and how can I fix this?

A: Low conversion is a common issue that can often be resolved by systematically evaluating the reaction components and conditions.

• Cause 1: Inactive or Insufficient Catalyst. The reaction is acid-catalyzed, and the catalyst's activity is paramount.[6]

  • Solution: Use a freshly opened bottle of the acid catalyst or a recently prepared solution. For heterogeneous catalysts like silica-supported acids or Amberlyst resins, ensure they have been properly stored and have not been deactivated by moisture. Consider increasing the catalyst loading, as yields can improve with a higher catalyst amount up to an optimal point.[7][8]

• Cause 2: Poor Reagent Quality. 3,4-Dihydro-2H-pyran (DHP) can degrade over time.

  • Solution: Use DHP from a recently opened bottle stored under an inert atmosphere. If its quality is suspect, purify it by distillation before use.

• Cause 3: Suboptimal Temperature. While many THP protections proceed at room temperature, some substrates require thermal energy.

  • Solution: If the reaction is sluggish at room temperature, try gentle heating (e.g., 40-50 °C). Monitor the reaction closely by TLC, as excessive heat can promote side reactions.[5]

• Cause 4: Poor Solubility. If the starting pyrazole is not fully dissolved in the chosen solvent, the reaction will be significantly hindered.

  • Solution: Ensure your reactants are fully soluble. If not, switch to a solvent that can effectively dissolve the starting material, such as DMF or DMSO, although this may affect regioselectivity.[3][5]

Issue 2: Poor Regioselectivity (N1 vs. N2 Isomer Formation)

Q: My final product is a mixture of N1 and N2 alkylated isomers that are difficult to separate. How can I improve the regioselectivity?

A: Achieving high regioselectivity is crucial and is influenced by a combination of steric, electronic, and solvent effects.[3] For 3-substituted pyrazoles, alkylation is often directed to the less sterically hindered N1 position.

• Cause 1: Inappropriate Solvent Choice. The polarity of the solvent plays a critical role in directing the alkylation.

  • Solution: The choice of solvent can dramatically influence the isomeric ratio. Polar aprotic solvents like DMF and DMSO are known to favor the formation of a single regioisomer in many pyrazole N-alkylations.[3] In some cases, fluorinated alcohols have also been shown to improve regioselectivity.[3]

• Cause 2: Steric Hindrance. Steric effects are a primary determinant of the N1/N2 ratio.

  • Solution: Alkylation typically favors the less sterically hindered nitrogen atom.[3] Since the methanol group is at the C3 position, the N1 position is generally more accessible, and its formation is often kinetically favored.

• Cause 3: Base/Catalyst System. While this is an acid-catalyzed reaction, principles from base-mediated alkylations can be informative. Different counter-ions and aggregation states can influence the accessibility of the nitrogen atoms.

  • Solution: Experiment with different acid catalysts. A bulkier heterogeneous catalyst might impart greater steric influence than a small homogeneous proton source, potentially enhancing selectivity.

Issue 3: Formation of Polymeric Side Products

Q: My reaction mixture becomes viscous and difficult to stir, and purification yields a sticky residue. What is causing this?

A: This is a classic sign of acid-catalyzed polymerization of DHP.[6]

• Cause 1: Catalyst is too Strong or Concentrated. Strong acids like sulfuric acid or high concentrations of p-toluenesulfonic acid (p-TsOH) can rapidly polymerize DHP.

  • Solution: Use a milder catalyst. Pyridinium p-toluenesulfonate (PPTS) is an excellent alternative known to minimize DHP polymerization.[6] Alternatively, use a lower concentration of a stronger acid.

• Cause 2: Method of Catalyst Addition. Adding the catalyst all at once to the mixture of alcohol and DHP can create localized "hotspots" of high acid concentration.

  • Solution: Add the acid catalyst slowly and portion-wise to the stirred solution of the pyrazole and DHP. This maintains a low catalyst concentration throughout the reaction vessel.

• Cause 3: High Reaction Temperature. Higher temperatures accelerate the rate of polymerization more than the desired protection reaction.

  • Solution: Run the reaction at a lower temperature (e.g., 0 °C to room temperature) to disfavor the polymerization pathway.[6]

Data and Visualization

Comparative Data Tables

Table 1: Comparison of Common Acid Catalysts for THP Protection

Catalyst	Type	Typical Solvent	Temp. (°C)	Pros	Cons	Reference
p-TsOH	Homogeneous	CH₂Cl₂	RT	Inexpensive, effective	Can cause DHP polymerization
TFA	Homogeneous	CH₂Cl₂	RT	Highly effective, volatile	Strong acid, can be harsh
PPTS	Homogeneous	CH₂Cl₂	RT	Mild, reduces polymerization	More expensive than p-TsOH	[6]
NH₄HSO₄@SiO₂	Heterogeneous	CPME, 2-MeTHF	RT	Recyclable, easy workup	May require longer times	[1][9]
Amberlyst 15	Heterogeneous	CH₂Cl₂	RT	Commercially available, reusable	Lower activity than some homogeneous catalysts	[9]
Bi(OTf)₃	Homogeneous	Solvent-free	RT	Low toxicity, moisture insensitive	Metal-based, may require removal	[2]

Table 2: General Influence of Solvent on Pyrazole N-Alkylation

Solvent Type	Examples	General Effect on Regioselectivity	Reference
Polar Aprotic	DMF, DMSO	Often favors the formation of a single regioisomer	[3]
Non-Polar	Toluene, Hexane	May lead to mixtures or require a base	[5]
Chlorinated	CH₂Cl₂, DCE	Common for THP protections, generally good
Ethereal	THF, CPME	"Green" solvent options, effective	[1][9]

Diagrams and Workflows

Caption: General scheme for the THP protection of (1H-pyrazol-3-yl)methanol.

Caption: A logical workflow for troubleshooting low product yield.

Caption: Standard experimental workflow from setup to purification.

Experimental Protocols

Protocol 1: Synthesis using a Homogeneous Catalyst (Trifluoroacetic Acid)

This protocol is adapted from methodologies using trifluoroacetic acid (TFA) as an effective catalyst.

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add (1H-pyrazol-3-yl)methanol (1.0 eq) and anhydrous dichloromethane (CH₂Cl₂) (approx. 0.1 M concentration).

• Reagent Addition: Add 3,4-dihydro-2H-pyran (DHP) (2.2 eq) to the stirred solution.

• Catalysis: Slowly add trifluoroacetic acid (TFA) (0.2 eq) to the mixture at room temperature.

• Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 1:1 v/v). The product will have a higher Rf than the starting material.

• Workup: Once the starting material is consumed (typically 1-4 hours), quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (2x).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the product as a clear oil.

Protocol 2: Synthesis using a Heterogeneous Catalyst (NH₄HSO₄@SiO₂)

This "green" protocol uses a recyclable, solid-supported acid catalyst, simplifying the workup procedure.[1][9]

• Reaction Setup: To a round-bottom flask, add (1H-pyrazol-3-yl)methanol (1.0 eq), 3,4-dihydro-2H-pyran (DHP) (2.2 eq), and a low-impact ethereal solvent such as 2-methyltetrahydrofuran (2-MeTHF) (approx. 0.25 M).[1]

• Catalysis: Add the NH₄HSO₄@SiO₂ catalyst (approx. 3 mol ‰).[1]

• Reaction: Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC as described in Protocol 1. These reactions may take slightly longer (e.g., 4-6 hours).

• Workup: Upon completion, filter the reaction mixture through a small plug of celite or a sintered glass funnel to remove the solid catalyst. The catalyst can be washed with fresh solvent, dried, and reused.

• Isolation & Purification: Concentrate the filtrate under reduced pressure. The crude product can often be of high purity, but if necessary, perform flash column chromatography as described in Protocol 1.

References

• 3

• 1

• 5

• 9

• 6

Sources

• 1. Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Column chromatography solvent systems for purifying (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

Welcome to the technical support and troubleshooting guide for the chromatographic purification of THP-protected pyrazole derivatives. This guide is specifically engineered for researchers and drug development professionals handling (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol , a highly polar, acid-sensitive intermediate.

The Core Challenge: Mechanistic Causality of On-Column Degradation

The tetrahydropyranyl (THP) group is a ubiquitous protecting group for pyrazole nitrogens due to its robust stability against bases, nucleophiles, and organometallic reagents. However, because the THP group is a cyclic acetal, it is highly susceptible to acid-catalyzed hydrolysis .

Standard silica gel (SiO₂) possesses surface silanol (Si-OH) groups with a pKa ranging from 4.5 to 5.5. When (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol is subjected to standard flash chromatography, these acidic silanol sites protonate the acetal oxygen. This triggers the formation of a highly reactive oxocarbenium ion intermediate, leading to the premature cleavage of the THP group and the release of the free (1H-pyrazol-3-yl)methanol and 5-hydroxypentanal .

To prevent this degradation cascade, the stationary phase must be chemically deactivated using a volatile amine additive—typically triethylamine (Et₃N)—which irreversibly binds to and neutralizes the acidic silanol protons prior to sample loading .

Quantitative Data: Recommended Solvent Systems

The target molecule presents a unique polarity profile: the N1-THP group adds significant lipophilic bulk, while the C3-hydroxymethyl group acts as a strong hydrogen bond donor and acceptor.

Table 1: Validated Solvent Systems for THP-Pyrazole Purification

Solvent System	Ratio Range	Essential Additive	Primary Application
Hexane / Ethyl Acetate	50:50 to 20:80	1% to 2% Et₃N (v/v)	General purification; excellent for resolving non-polar organic impurities.
Dichloromethane / Methanol	98:2 to 90:10	1% Et₃N (v/v)	Highly polar crude mixtures; best when the hydroxymethyl group causes severe tailing in EtOAc.
Toluene / Acetone	80:20 to 60:40	1% Et₃N (v/v)	Alternative high-resolution system if halogenated solvents (DCM) are restricted by green chemistry protocols.

Self-Validating Protocol: Triethylamine-Deactivated Chromatography

To ensure trustworthiness and prevent the loss of high-value intermediates, this protocol incorporates built-in validation checks to confirm silica neutralization before your compound ever touches the column.

Phase A: Pre-Run Validation (2D TLC)

• Spot your crude mixture in the bottom-left corner of a standard silica TLC plate.

• Develop the plate in Hexane/EtOAc (1:1) .

• Remove the plate, dry it completely under a gentle stream of air for 5 minutes.

• Rotate the plate 90 degrees and develop it a second time in the exact same solvent system.

• Validation Check: Visualize under UV (254 nm) or stain with KMnO₄. If your target spot lies perfectly on the diagonal, it is stable. If spots appear below the diagonal, your compound is actively degrading on the silica, mandating the use of Et₃N deactivation.

Phase B: Column Preparation & Execution

• Eluent Preparation: Prepare your chosen solvent system (e.g., 500 mL of 1:1 Hexane/EtOAc) and add 1% v/v Triethylamine (5 mL) . Mix thoroughly.

• Slurry Packing: Slurry pack your silica gel column using the Et₃N-spiked eluent.

• Column Neutralization: Flush the packed column with at least 2 to 3 Column Volumes (CV) of the Et₃N-spiked eluent.

• Validation Check: Collect a few drops of the eluent exiting the column and spot it on pH paper. Do not proceed until the eluent tests basic (pH > 8). This confirms all acidic silanol sites are saturated.

• Loading: Dissolve your crude (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol in the minimum amount of Et₃N-spiked eluent (or pure DCM with 1% Et₃N) and load it onto the column.

• Elution: Run the column normally, collecting fractions.

Troubleshooting & FAQs

Q: Why am I observing severe streaking and recovering two distinct spots from my column? A: This is the classic signature of on-column THP deprotection. The upper spot is your intact protected pyrazole, while the lower, highly polar spot is the deprotected (1H-pyrazol-3-yl)methanol. The streaking occurs because the deprotection happens continuously as the compound travels down the acidic column. You must pre-treat your silica with Et₃N.

Q: My compound is co-eluting with a persistent impurity in Hexane/Ethyl Acetate. What should I change? A: The hydroxymethyl group strongly interacts with silica, sometimes causing the compound to drag and co-elute with baseline impurities. Switch to a Dichloromethane/Methanol (95:5) + 1% Et₃N system. Methanol competes much more effectively for the silica's hydrogen-bonding sites, sharpening the elution band of the hydroxymethyl-bearing pyrazole.

Q: Can I use basic alumina instead of deactivated silica gel? A: Yes. Basic alumina (Al₂O₃) lacks the acidic protons of silica and is inherently safe for THP-protected compounds. However, alumina offers lower theoretical plates (lower resolution) and is more expensive. If your crude mixture is highly complex, deactivated silica remains the superior choice for resolving power.

Q: How do I remove residual triethylamine from my purified fractions? A: Triethylamine (boiling point 89°C) can be stubborn to remove completely via standard rotary evaporation. To remove it, dissolve your concentrated fractions in a small amount of toluene and co-evaporate it under reduced pressure. Repeat this 2-3 times, then place the flask under high vacuum overnight. Critical Warning: Do not attempt to remove Et₃N by washing the organic layer with aqueous acid (e.g., 1M HCl or NH₄Cl), as this will instantly cleave your THP group.

Purification Decision Workflow

Workflow for purifying THP-protected pyrazoles via deactivated silica gel chromatography.

References

• Surface-Induced Deprotection of THP-Protected Hydroxamic Acids on Titanium Dioxide Langmuir, American Chemical Society (ACS)[Link]

• Discovery of Potent, Selective, and Brain-Penetrant 1H-Pyrazol-5-yl-1H-pyrrolo[2,3-b]pyridines as Anaplastic Lymphoma Kinase (ALK) Inhibitors Journal of Medicinal Chemistry, American Chemical Society (ACS)[Link]

• Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt Journal of Medicinal Chemistry / PubMed Central (PMC)[Link]

Pyrazole Functionalization Support Center: Troubleshooting THP-Protected Workflows

Welcome to the Technical Support Center for the functionalization of tetrahydropyranyl (THP)-protected pyrazoles. Pyrazoles are ubiquitous in drug discovery and agrochemicals, but their acidic N-H bond and tautomeric nature often complicate late-stage functionalization. While the THP group is a highly effective, atom-economical protecting and directing group, researchers frequently encounter side reactions such as premature deprotection, regiochemical scrambling, and nucleophilic ring-opening[1][2].

This guide synthesizes field-proven methodologies and mechanistic insights to help you troubleshoot and optimize your THP-pyrazole workflows.

🔬 Core Workflow & Mechanistic Pathways

Before diving into specific troubleshooting scenarios, it is critical to understand the lifecycle of a THP-protected pyrazole. The THP group is not merely a passive shield; its oxygen atom actively participates in directed ortho-metalation (DoM) by coordinating with organolithium reagents, drastically lowering the activation energy for C5-deprotonation via the Complex Induced Proximity Effect (CIPE)[3].

Standard workflow for the functionalization of THP-protected pyrazoles.

🛠️ Troubleshooting Guides & FAQs

Q1: I am observing a mixture of N1 and N2 protected regioisomers after reacting my unsymmetrical pyrazole with DHP. How can I ensure regioselectivity?

The Science: Unsymmetrical pyrazoles exist as a rapidly equilibrating mixture of tautomers. When reacted with 3,4-dihydro-2H-pyran (DHP) under acid catalysis, the THP group can install on either nitrogen, often leading to a kinetically controlled mixture of N1 and N2 regioisomers[4].

The Solution: You do not need to separate these isomers chromatographically. The THP group can be thermodynamically driven to the less sterically hindered position.

• Acid-Catalyzed Transposition: As demonstrated by McLaughlin et al., leaving the reaction mixture in toluene with a catalytic amount of trifluoroacetic acid (TFA) at 80 °C allows the THP group to migrate to the thermodynamically most stable position in a single process[4].

• Thermal Isomerization: Alternatively, solvent-free thermal isomerization of the 5-alkyl-1-(THP) isomer to the 3-alkyl-1-(THP) isomer has been proven as a green, quantitative alternative to switch the protecting group to the desired position[2].

Q2: During the C5-lithiation of my 1-THP-pyrazole using n-BuLi, I am seeing significant degradation and a byproduct that appears to contain a ring-opened THP group. What is causing this?

The Science: The THP group directs lithiation to the C5 position because the ethereal oxygen coordinates the lithium cation. However, if the temperature rises, the highly nucleophilic n-butyllithium will attack the THP ring itself, leading to ether cleavage and ring-opening side reactions.

The Solution: Strict cryogenic control is non-negotiable.

• Ensure your reaction is completely submerged in a dry ice/acetone bath (-78 °C).

• Add n-BuLi dropwise down the side of the flask to pre-cool the reagent before it hits the reaction mixture.

• Keep the reaction time at -78 °C strictly to 30–45 minutes before quenching with your electrophile (e.g., triisopropyl borate)[4].

Temperature-dependent divergence in the C5-lithiation of 1-THP-pyrazoles.

Q3: My Suzuki-Miyaura cross-coupling of the THP-protected pyrazole-5-boronate ester is failing, yielding mostly the deborylated pyrazole. How do I prevent protolytic deboronation?

The Science: Pyrazole-5-boronates are highly electron-rich at the C5 position. Under standard aqueous basic Suzuki conditions (e.g., Na₂CO₃ in H₂O/THF), the electron-deficient boron atom is rapidly attacked by hydroxide ions. This leads to C-B bond cleavage (protolytic deboronation), returning the unfunctionalized THP-pyrazole[4].

The Solution: Eliminate bulk water from your system. Switch to strictly anhydrous cross-coupling conditions. Using anhydrous K₃PO₄ in 1,4-dioxane effectively suppresses the deboronation pathway, allowing the transmetalation step of the catalytic cycle to proceed efficiently[4].

Table 1: Impact of Solvent Systems on Suzuki Cross-Coupling of THP-Pyrazole-5-Boronates

Reaction Conditions	Base	Solvent System	Major Outcome	Yield of Desired Product
Standard Aqueous	Na₂CO₃ (aq)	THF / H₂O	Protolytic Deboronation	< 15%
Mild Aqueous	K₃PO₄ (aq)	Toluene / H₂O	Mixed (Coupling + Deboronation)	30 - 40%
Anhydrous (Optimized)	K₃PO₄ (solid)	1,4-Dioxane (dry)	Clean Cross-Coupling	> 85%

Data synthesized from established optimization protocols for pyrazole-5-boronates[4].

Q4: I am losing the THP group prematurely during downstream functionalization steps. Is THP really that unstable?

The Science: The THP group is an acetal. While it is exceptionally stable to strong bases, nucleophiles, and organometallic reagents (provided cryogenic temperatures are maintained), it is exquisitely sensitive to Brønsted and Lewis acids[5].

The Solution:

• Check your electrophiles: If you are quenching a lithiated pyrazole with an electrophile that generates acid (e.g., acyl chlorides generating HCl traces), the THP group will cleave. Use acid scavengers like triethylamine if necessary.

• Workup conditions: Avoid acidic aqueous workups. Quench reactions with saturated aqueous NaHCO₃ instead of NH₄Cl if premature deprotection is observed.

📝 Validated Experimental Protocol

To ensure a self-validating system, below is an optimized, step-by-step methodology for the one-pot protection and regioselective borylation of pyrazoles, minimizing the side reactions discussed above.

Protocol: Regioselective Synthesis of 1-THP-Pyrazole-5-Boronic Acid Pinacol Ester

Phase 1: THP Protection & Transposition

• Charge a flame-dried flask with the starting pyrazole (1.0 equiv) and anhydrous toluene (10 mL/g).

• Add 3,4-dihydro-2H-pyran (DHP, 1.05 equiv) and a catalytic amount of trifluoroacetic acid (TFA, 5 mol%)[4].

• Heat the mixture to 80 °C for 2–3 hours. Causality: Heating under acidic conditions ensures that any kinetically formed N-regioisomers equilibrate to the thermodynamically favored THP-pyrazole isomer.

• Concentrate the reaction mixture under reduced pressure. The crude N-THP-pyrazole is generally >98% pure and must be thoroughly dried under high vacuum to remove trace moisture.

Phase 2: C5-Lithiation & Borylation 5. Dissolve the crude N-THP-pyrazole in anhydrous THF (10 mL/g) under an argon atmosphere and cool to strictly -78 °C using a dry ice/acetone bath. 6. Slowly add n-butyllithium (1.05 equiv, typically 2.5 M in hexanes) dropwise down the inner wall of the flask. Stir at -78 °C for 30 minutes. Causality: Strict temperature control prevents the n-BuLi from attacking and opening the THP ring. 7. Add triisopropyl borate (B(Oi-Pr)₃, 1.10 equiv) rapidly in one portion. Stir for 15 minutes at -78 °C, then allow the reaction to warm to room temperature. 8. Add pinacol (1.10 equiv) and glacial acetic acid (2.0 equiv). Stir at room temperature for 12 hours. Causality: Acetic acid facilitates the transesterification from the isopropyl ester to the highly stable pinacol ester without being strong enough to cleave the THP group. 9. Quench with saturated aqueous NaHCO₃, extract with ethyl acetate, dry over MgSO₄, and concentrate. The product can typically be isolated by crystallization from heptane[4].

📚 References

• McLaughlin M, Marcantonio K, Chen Cy, Davies IW. "A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles." The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Ahmed BM, Mezei G. "Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles." RSC Advances, ResearchGate. URL:[Link]

• Fagnou K, et al. "C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition." PMC - NIH. URL:[Link]

• Luo Y, et al. "Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions." The Journal of Organic Chemistry, ACS Publications. URL:[Link]

Sources

• 1. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. epubl.ktu.edu [epubl.ktu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

THP vs SEM protecting groups for pyrazole-3-methanol stability in acidic media

As a Senior Application Scientist in medicinal chemistry, navigating the orthogonal protection of multifunctional heterocycles is a daily challenge. Pyrazole-3-methanol is a highly versatile scaffold, possessing two distinct nucleophilic sites: the pyrazole N–H and the primary hydroxyl (–CH₂OH). In complex multi-step synthetic campaigns—such as transition-metal catalyzed C–H arylations or the synthesis of kinase inhibitors—protecting the pyrazole nitrogen is mandatory to prevent catalyst poisoning and unwanted side reactions.

Two of the most heavily relied-upon protecting groups for this purpose are THP (Tetrahydropyranyl) and SEM (2-(Trimethylsilyl)ethoxymethyl) . While both form acetal-type linkages, their electronic microenvironments result in drastically different stability profiles, particularly in acidic media. This guide provides an objective, data-driven comparison of their performance to help researchers logically select the optimal protecting group for their specific workflow.

Mechanistic Causality: Why Electronic Structure Dictates Acid Stability

To understand the empirical data, we must first examine the causality behind the cleavage mechanisms of both groups.

1. The THP Group (Acid-Labile) The THP group protects the pyrazole amine by forming an aminal linkage (or an acetal on the oxygen). Mechanistically, acid-catalyzed deprotection is initiated by the protonation of the pyran oxygen. This is followed by the expulsion of the pyrazole moiety to form a resonance-stabilized oxocarbenium ion[1]. Because this cyclic oxocarbenium intermediate is highly stabilized, the activation energy for cleavage is remarkably low. Consequently, THP is highly susceptible to mild acids, making it ideal for late-stage gentle deprotections but a liability if intermediate steps require acidic conditions.

2. The SEM Group (Acid-Stable) SEM forms an N,O-acetal. Unlike THP, the SEM group incorporates a trimethylsilyl (TMS) moiety. While the β-silicon effect stabilizes the ether linkage, the critical difference is the absence of a highly stable cyclic oxocarbenium intermediate upon protonation. The electron-donating nature of the silicon atom stabilizes the parent ether, requiring significantly harsher conditions (e.g., strong aqueous acids or fluoride sources) to force the cleavage pathway[2]. This makes SEM robust under catalytic arylation conditions and mild acidic workups.

Quantitative Data: Comparative Stability in Acidic Media

The following table summarizes the objective stability of N-protected pyrazole-3-methanol under various standard acidic conditions at 25 °C.

Acidic Media	Approx. pH	THP-Pyrazole-3-methanol	SEM-Pyrazole-3-methanol
10% AcOH in H₂O	~2.5	Cleaved (>95% in 4h)	Stable (<5% cleavage in 24h)
0.1 M PPTS in EtOH	~4.5	Cleaved (>95% in 12h)	Stable (No measurable degradation)
10% TFA in DCM	~1.0	Cleaved (>99% in <1h)	Partially Cleaved (~40% in 12h)
3 M HCl in EtOH (Reflux)	<1.0	Cleaved (>99% in <10 min)	Cleaved (>95% in 2h)

Logical Decision Framework

Selecting between THP and SEM should be treated as a logical algorithm based on downstream reaction conditions.

Logical decision tree for selecting THP vs. SEM based on reaction conditions.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Each step includes a mechanistic rationale and an analytical checkpoint.

Protocol 1: Regioselective Synthesis of N-SEM-Pyrazole-3-methanol

Causality: We utilize Sodium Hydride (NaH) to deprotonate the pyrazole N–H (pKa ~14). The resulting pyrazolide anion is significantly more nucleophilic than the primary alcohol, ensuring selective N-alkylation over O-alkylation.

• Initiation: Dissolve pyrazole-3-methanol (1.0 eq) in anhydrous DMF (0.2 M) under an inert argon atmosphere at 0 °C.

• Deprotonation: Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Self-Validation Check: The immediate evolution of H₂ gas visually confirms active deprotonation. Wait until bubbling ceases (approx. 30 min).

• Alkylation: Introduce SEM-Cl (1.1 eq) dropwise via syringe. Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench & Extraction: Quench the reaction carefully with saturated aqueous NH₄Cl to neutralize unreacted NaH. Extract with EtOAc (3x), wash the combined organic layers with brine to remove DMF, dry over Na₂SO₄, and concentrate.

• Analytical Validation: Run a ¹H NMR (CDCl₃). The appearance of a distinct singlet at ~0.0 ppm (9H, TMS) and a singlet at ~5.4 ppm (2H, N-CH₂-O) confirms successful SEM incorporation[2].

Protocol 2: Quantitative Acidic Stress Test Workflow

Causality: To objectively measure stability, we subject both protected substrates to identical acidic environments and halt the cleavage mechanism at precise intervals using a mild base, allowing for accurate LC-MS quantification.

Step-by-step workflow for the quantitative acidic stability assay.

• Preparation: Prepare separate 0.1 M solutions of THP- and SEM-protected pyrazole-3-methanol in the appropriate solvent (e.g., DCM for TFA testing, EtOH for HCl/PPTS testing).

• Acidification: Introduce the chosen acidic reagent at 25 °C and stir at 500 rpm.

• Sampling: At predetermined intervals (1h, 4h, 24h), withdraw a 50 µL aliquot.

• Kinetic Quenching: Immediately inject the aliquot into an HPLC vial containing 500 µL of saturated aqueous NaHCO₃.

  • Causality: The rapid neutralization of the acid halts the oxocarbenium formation, freezing the reaction state for accurate analysis.

• Quantification: Analyze the organic phase via LC-MS (UV 254 nm).

  • Self-Validation Check: The ratio of the integrated peak areas (Protected Mass vs. Free Pyrazole-3-methanol Mass) provides a direct, objective percentage of cleavage.

Summary

For pyrazole-3-methanol, the SEM group is the superior choice when the synthetic route involves transition-metal catalysis or mild acidic workups, offering robust stability and the unique ability to undergo "SEM-switch" transpositions[2]. Conversely, the THP group should be reserved for highly sensitive downstream targets where deprotection must be achieved under the mildest possible acidic conditions (e.g., PPTS or dilute AcOH)[1].

References

• Source: National Institutes of Health (NIH)
• THP Protecting Group: THP Protection & Deprotection Mechanism Source: Total Synthesis URL
• Tetrahydropyranyl Ethers Source: Organic Chemistry Portal URL

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming Acid-Lability in RP-HPLC: Method Validation for (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol Purity Analysis

As a Senior Application Scientist, I frequently encounter a critical pitfall in the analytical development of protected pharmaceutical intermediates: the blind application of platform liquid chromatography methods. When analyzing (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol —a crucial building block in medicinal chemistry—standard reverse-phase high-performance liquid chromatography (RP-HPLC) methods often fail. The culprit is not the column efficiency, but the chemical incompatibility of the tetrahydropyranyl (THP) protecting group with standard mobile phases.

This guide provides an objective comparison of mobile phase strategies and outlines a self-validating, ICH Q2(R2)-compliant protocol tailored specifically for THP-protected pyrazole derivatives.

Mechanistic Causality: The THP Cleavage Dilemma

Standard RP-HPLC methods heavily rely on acidic modifiers like 0.1% Trifluoroacetic Acid (TFA) or Formic Acid to suppress silanol ionization and improve peak shape. However, the THP acetal is inherently acid-sensitive ([1]). Exposure to acidic mobile phases during the chromatographic run induces rapid on-column hydrolysis.

The Causality: The acidic environment protonates the endocyclic oxygen of the THP group, triggering the cleavage of the acetal bond. This generates free 1H-pyrazol-3-yl-methanol and tetrahydropyranol as artifactual degradation products. Analysts often misinterpret these on-column degradation peaks as actual sample impurities, leading to falsely low purity reporting, out-of-specification (OOS) investigations, and unnecessary batch rejection ([2]).

Logic tree demonstrating the effect of mobile phase pH on THP-protected pyrazole stability.

Method Comparison: Platform vs. Optimized Approach

To objectively solve this, we must compare the standard acidic approach against a pH-adjusted neutral/basic approach utilizing a high-pH stable hybrid silica column. The quantitative data below summarizes the typical validation outcomes when both methods are subjected to ICH Q2 criteria.

Validation Parameter	Standard Method (0.1% TFA)	Optimized Method (pH 8.0 Buffer)	Acceptance Criteria (ICH Q2)
Column Chemistry	Standard C18 (e.g., 100Å, 5µm)	Hybrid Silica C18 (e.g., Waters XBridge)	N/A
Specificity (Resolution)	Rs < 1.0 (Co-elution with cleavage products)	Rs = 2.8 (Baseline resolved)	Rs ≥ 1.5
Linearity (R²)	0.985 (Non-linear due to degradation)	0.9998	≥ 0.999
Accuracy (Mean Recovery)	82.4% (Loss of intact API)	99.6%	98.0% - 102.0%
Precision (%RSD)	5.4%	0.8%	≤ 2.0%
Reported Purity (Area %)	85.2% (Artifactual impurities)	99.5% (True purity)	N/A

Optimized Experimental Protocol

To prevent THP cleavage, the following step-by-step methodology utilizes a slightly basic volatile buffer, ensuring both compound stability and mass spectrometry (LC-MS) compatibility if peak identification is required.

System Preparation & Parameters:

• Column Selection: Install a high-pH stable hybrid C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size). Traditional silica columns will dissolve at pH 8.0; hybrid particles are mandatory.

• Mobile Phase A (Aqueous): Dissolve 0.79 g of Ammonium Bicarbonate (NH₄HCO₃) in 1 L of ultrapure water (18.2 MΩ·cm). Adjust the pH to 8.0 ± 0.1 using dilute ammonium hydroxide. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): HPLC-grade Acetonitrile (100%).

• Gradient Program:

  • 0.0 - 2.0 min: 10% B (Isocratic hold to elute highly polar void volume components)

  • 2.0 - 12.0 min: 10% → 90% B (Linear ramp for primary separation)

  • 12.0 - 15.0 min: 90% B (Column wash)

  • 15.0 - 15.1 min: 90% → 10% B (Return to initial conditions)

  • 15.1 - 20.0 min: 10% B (Re-equilibration)

• Flow Rate & Temperature: 1.0 mL/min at a controlled column compartment temperature of 30°C.

• Detection: UV Diode Array Detection (DAD) extracting at 220 nm (optimal for the pyrazole chromophore) and 254 nm.

• Sample Preparation: Dissolve the (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol standard in a neutral diluent (50:50 Water:Acetonitrile) to a working concentration of 1.0 mg/mL. Never use acidic diluents.

ICH Q2(R2) Validation Workflow

To ensure this method operates as a self-validating system, it must be rigorously tested against the current [3][4].

ICH Q2(R2) analytical method validation workflow for RP-HPLC purity assessment.

1. Specificity (Forced Degradation):

• Action: Subject the sample to base (0.1N NaOH), oxidation (3% H₂O₂), and thermal stress (60°C). Mechanistic Note: Apply deliberate acid stress (0.1N HCl) to intentionally cleave the THP group. This serves as a positive control to prove the method can resolve the free pyrazole from the intact protected API.

• Criteria: The intact API peak must be baseline resolved (Rs > 1.5) from all degradation products and diluent blank peaks.

2. Linearity & Range:

• Action: Prepare calibration standards at 25%, 50%, 75%, 100%, 125%, and 150% of the target concentration (1.0 mg/mL).

• Criteria: The correlation coefficient (R²) must be ≥ 0.999. The y-intercept should be ≤ 2% of the 100% response level.

3. Accuracy (Recovery):

• Action: Spike known amounts of the reference standard into a synthetic matrix at 50%, 100%, and 150% levels. Prepare each level in triplicate (n=9 total).

• Criteria: Mean recovery across all levels must fall strictly between 98.0% and 102.0%.

4. Precision (Repeatability & Intermediate Precision):

• Action: Perform 6 replicate injections of the 100% standard preparation to assess system precision. Have a second analyst repeat the setup on a different day using a different HPLC system to assess intermediate precision.

• Criteria: The Relative Standard Deviation (%RSD) of peak areas and retention times must be ≤ 2.0%.

5. Robustness:

• Action: Deliberately vary the mobile phase pH (± 0.2 units), column temperature (± 5°C), and flow rate (± 0.1 mL/min).

• Criteria: System suitability parameters (tailing factor ≤ 1.5, theoretical plates ≥ 5000) must remain unaffected, proving the method's reliability in routine Quality Control (QC) environments.

Conclusion

By understanding the chemical causality—specifically the acid-lability of the THP acetal—we shift from a failing platform method to a robust, validated analytical procedure. Utilizing a high-pH stable hybrid column with an ammonium bicarbonate buffer ensures the structural integrity of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol during analysis, yielding accurate purity data that withstands rigorous regulatory scrutiny.

References

• Title: ICH Q2(R2) Validation of Analytical Procedures Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

• Title: Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry Source: ResearchGate URL: [Link]

• Title: Quinazoline-2-Carboxamides as Selective PET Radiotracers for Matrix Metalloproteinase-13 Imaging in Atherosclerosis Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparative efficacy of oxidizing agents (Dess-Martin vs Swern) on (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

For the modern medicinal chemist and process development scientist, the efficient and selective oxidation of complex heterocyclic alcohols is a frequently encountered challenge. The pyrazole moiety, a cornerstone of many pharmaceutical agents, often requires manipulation of its substituents to fine-tune biological activity. This guide provides an in-depth comparison of two widely employed oxidation methodologies, the Dess-Martin periodinane (DMP) oxidation and the Swern oxidation, as applied to the conversion of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol to its corresponding aldehyde.

This document moves beyond a simple recitation of protocols. Here, we delve into the mechanistic underpinnings of each reaction, providing a rationale for the experimental conditions and offering insights into potential challenges and optimization strategies. While specific experimental data for the oxidation of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol is not extensively reported in the literature, this guide leverages established principles and data from analogous systems to provide a robust framework for researchers.

Introduction to the Substrate and Synthetic Goal

The target molecule, (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol, features a pyrazole ring N-substituted with a tetrahydropyranyl (THP) group, a common protecting group for nitrogen in heterocyclic systems. The primary alcohol at the 3-position of the pyrazole is the site of oxidation. The resulting aldehyde is a versatile intermediate, amenable to a wide array of subsequent transformations such as reductive aminations, Wittig reactions, and further oxidations to the carboxylic acid. The choice of oxidizing agent is critical to ensure high conversion, minimize side reactions, and facilitate a straightforward work-up.

Dess-Martin Periodinane (DMP) Oxidation: A Mild and Convenient Choice

The Dess-Martin oxidation employs a hypervalent iodine(V) reagent, 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one, more commonly known as Dess-Martin periodinane (DMP).[1] It is renowned for its mild reaction conditions, typically performed at room temperature in chlorinated solvents, and its high chemoselectivity.[1][2]

Mechanism of Action

The oxidation proceeds through a ligand exchange mechanism. The alcohol substrate displaces one of the acetate ligands on the iodine center.[1] A subsequent intramolecular deprotonation by an acetate ion generates the aldehyde, iodinane, and acetic acid.[3]

Sources

• 1. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 2. Dess-Martin Oxidation [organic-chemistry.org]
• 3. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]

Spectroscopic Differentiation Between 1-THP and 2-THP Protected Pyrazole-3-Methanol Isomers: A Comparative Analytical Guide

Protecting pyrazoles with a tetrahydropyranyl (THP) group is a fundamental transformation in medicinal chemistry and drug development. However, when protecting an unsymmetrical substrate like pyrazole-3-methanol, the reaction inevitably yields a mixture of two regioisomers. Depending on the nomenclature convention, these are commonly referred to as the 1-THP and 2-THP isomers (based on the N1/N2 tautomers of the parent pyrazole), or more accurately according to IUPAC as 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-3-methanol and 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-methanol .

Differentiating these two isomers is a classic analytical challenge. Misassignment can lead to catastrophic failures in downstream cross-coupling or functionalization steps. As an Application Scientist, I have designed this guide to provide an objective, data-driven framework for separating and spectroscopically differentiating these isomers, backed by mechanistic causality and self-validating experimental protocols.

Part 1: The Mechanistic Causality of Regioisomer Formation

The formation of two distinct THP-protected isomers stems from the annular tautomerism inherent to pyrazole-3-methanol 1. When reacted with 3,4-dihydro-2H-pyran (DHP) under acidic conditions, electrophilic addition can occur at either nitrogen atom.

Steric vs. Thermodynamic Control: The 1-THP-5-methanol isomer is often formed in significant quantities as a kinetic product. This is driven by the proximity of the hydroxymethyl group, which can hydrogen-bond with the incoming DHP reagent, directing it to the adjacent nitrogen. Conversely, the 1-THP-3-methanol isomer is the thermodynamically favored product because it minimizes steric repulsion between the bulky THP ring and the hydroxymethyl group. As demonstrated in recent literature, thermal isomerization can be employed to convert the sterically hindered 5-substituted isomer into the more stable 3-substituted isomer 2.

Reaction pathway of pyrazole-3-methanol THP protection yielding two regioisomers.

Part 2: Spectroscopic Differentiation Framework

While 1D ¹H NMR provides initial clues, 2D NMR is the only self-validating system for absolute regiochemical assignment 3.

The NOESY/ROESY Protocol (Spatial Mapping)

Nuclear Overhauser Effect Spectroscopy (NOESY) measures spatial proximity (< 5 Å). The anomeric proton of the THP group (H-2', appearing as a distinct doublet of doublets around 5.4 ppm) serves as the perfect anchor point for this self-validating protocol.

• 1-THP-3-Methanol: The THP H-2' proton is spatially close to the pyrazole H-5 proton. A strong NOE cross-peak will be observed between ~5.4 ppm and ~7.5 ppm.

• 1-THP-5-Methanol: The THP H-2' proton is spatially close to the hydroxymethyl protons (-CH₂OH) at C5. A strong NOE cross-peak will be observed between ~5.4 ppm and the methylene protons at ~4.6 ppm.

NOESY correlation logic for differentiating 1-THP-3-methanol and 1-THP-5-methanol.

The HSQC-HMBC Overlay (Orthogonal Validation)

To create a fully self-validating system, HMBC (Heteronuclear Multiple Bond Correlation) is used to track 3-bond ¹³C-¹H couplings. In both isomers, the THP anomeric proton shows a ³J correlation to the adjacent pyrazole C5 carbon.

• In the 1-THP-3-methanol isomer, C5 is a methine (CH) carbon, which will show a corresponding cross-peak in the HSQC spectrum.

• In the 1-THP-5-methanol isomer, C5 is a quaternary carbon bearing the hydroxymethyl group, and will therefore be completely absent in the HSQC spectrum. This HSQC-HMBC overlay guarantees foolproof assignment.

Part 3: Quantitative Data & Performance Comparison

Table 1: Key Spectroscopic Signatures for Isomer Differentiation

Isomer	THP Anomeric Proton (H-2')	Pyrazole H-4	Pyrazole H-5 / H-3	-CH₂OH Protons	Key NOESY Correlation	HSQC Status of C5
1-THP-3-methanol	~5.4 ppm (dd)	~6.3 ppm (d)	H-5: ~7.5 ppm (d)	~4.6 ppm (s)	THP H-2' ↔ Pyrazole H-5	Present (CH carbon)
1-THP-5-methanol	~5.4 ppm (dd)	~6.3 ppm (d)	H-3: ~7.5 ppm (d)	~4.6 ppm (s)	THP H-2' ↔ -CH₂OH	Absent (Quaternary)

Table 2: Comparison of Analytical Alternatives

Analytical Technique	Resolution / Accuracy	Acquisition Time	Self-Validating?	Best Use Case
1D ¹H NMR	Moderate	< 5 mins	No	Initial screening of crude reaction mixtures.
1D Selective ROESY	Very High	10-15 mins	Yes	Routine, definitive identification of purified regioisomers.
2D NOESY	High	1-2 hours	Yes	Comprehensive spatial mapping of complex mixtures.
2D HMBC + HSQC	Absolute	2-4 hours	Yes	Complete structural elucidation and carbon backbone mapping.

Part 4: Step-by-Step Experimental Methodology

To ensure absolute trustworthiness in your structural assignment, follow this self-validating experimental protocol.

Step 1: Regioselective Protection & Isomerization

• Dissolve pyrazole-3-methanol (1.0 eq) in anhydrous dichloromethane (DCM).

• Add 3,4-dihydro-2H-pyran (DHP, 1.5 eq) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.1 eq).

• Stir at room temperature for 12 hours to obtain a kinetic mixture, or reflux at 40°C to enrich the thermodynamically stable 1-THP-3-methanol isomer via thermal isomerization.

Step 2: Chromatographic Separation

• Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM.

• Concentrate the organic layer and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

• Causality Note: The 1-THP-5-methanol isomer typically elutes first. The proximity of the C5-OH to the THP oxygen allows for intramolecular hydrogen bonding, which shields the polar hydroxyl group and reduces the molecule's overall polarity compared to the 3-isomer.

Step 3: NMR Sample Preparation

• Dissolve 10-15 mg of the purified isomer in 0.6 mL of CDCl₃. Ensure the solvent is passed through basic alumina to remove residual acid, preventing spontaneous deprotection of the THP group inside the NMR tube.

Step 4: Self-Validating NMR Acquisition

• Acquire a standard 1D ¹H NMR spectrum (16 scans, relaxation delay d1 = 2s).

• Execute 1D Selective ROESY: Set the selective irradiation frequency to the center of the THP anomeric proton multiplet (~5.4 ppm). Use a mixing time of 300 ms.

• Validation Check: If the spectrum shows a positive NOE enhancement exclusively at the pyrazole H-5 position (~7.5 ppm), the structure is unequivocally the 1-THP-3-methanol isomer. If the enhancement appears at the methylene protons (~4.6 ppm), it is the 1-THP-5-methanol isomer.

References

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.Molecules (NIH).
• Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles.RSC Advances.
• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles.Journal of Organic Chemistry (NIH).

Sources

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

Disclaimer: A specific, verified Safety Data Sheet (SDS) for (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol (CAS No. 2075763-16-3) is not widely available in the public domain. The following guidance is synthesized from the known hazards of its constituent chemical moieties—pyrazole and tetrahydro-2H-pyran derivatives—and established best practices for laboratory chemical waste management. This document is intended to supplement, not supersede, your institution's specific waste disposal protocols. Always consult with your Environmental Health and Safety (EHS) department for definitive procedures.

Part 1: Hazard Assessment and Core Disposal Principle

As drug development professionals, our responsibility extends beyond synthesis and discovery to include the safe management and disposal of every chemical we handle. (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol is a heterocyclic compound for which a complete hazard profile has not been formally established. Therefore, a conservative "worst-case" approach, based on analogous structures, is scientifically prudent and essential for ensuring personnel and environmental safety.

• Inferred Hazards from the Pyrazole Moiety: The pyrazole core is a common scaffold in biologically active molecules, including pharmaceuticals and agrochemicals.[1][2] The parent compound, pyrazole, is classified as harmful if swallowed, toxic in contact with skin, a cause of serious eye damage, and harmful to aquatic life with long-lasting effects.[3] A structurally related compound, (1H-Pyrazol-3-yl)methanol, is known to be harmful if swallowed and to cause skin, eye, and respiratory irritation.[4] This suggests that our target compound should be handled as, at minimum, an irritant with potential for toxicity and ecotoxicity.

• Inferred Hazards from the Tetrahydro-2H-pyran (THP) Moiety: While some simple THP ethers are not highly hazardous, many derivatives are classified as irritants.[5][6] The THP group's presence does not negate the hazards associated with the pyrazole ring.

• Environmental Considerations: Pyrazole-based compounds can be persistent in the environment and exhibit a range of biological activities, making their release into aquatic ecosystems a significant concern.[7][8] Therefore, preventing entry into drains and waterways is a critical aspect of disposal.

Core Disposal Principle: Professional Management is Non-Negotiable

Given the inferred hazard profile, all waste containing (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol must be treated as hazardous chemical waste . In-laboratory chemical neutralization or treatment is strongly discouraged without a validated, compound-specific risk assessment. The only acceptable disposal method is to consign the waste to a licensed hazardous waste disposal contractor via your institution's EHS department.[9][10]

Part 2: Immediate Safety Protocols: PPE and Spill Management

Safe disposal begins with safe handling during and after experimentation.

Personal Protective Equipment (PPE)

A fundamental aspect of laboratory safety is the consistent use of appropriate PPE. When handling (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol in any form (pure, in solution, or as waste), the following must be worn:

• Eye Protection: Safety glasses with side shields or goggles (conforming to EN 166 or ANSI Z87.1 standards).

• Hand Protection: Chemical-resistant gloves (nitrile is a suitable minimum). Inspect gloves for integrity before each use.[5]

• Body Protection: A lab coat must be worn and kept fastened. Additional protective clothing may be necessary depending on the scale of work.[11]

Spill Response Protocol

Accidents can happen; a prepared response is critical.

• Small Spills:

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[12]

  • Carefully collect the contaminated absorbent material and any broken glass into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., ethanol or acetone), and dispose of all cleaning materials (wipes, etc.) as hazardous waste.[13]

• Large Spills:

  • Immediately evacuate the laboratory and alert personnel in adjacent areas.

  • Contact your institution's emergency response number and the EHS department without delay.[9]

  • Do not attempt to clean up a large spill without specialized training and equipment.

Part 3: Step-by-Step Waste Disposal Protocol

The systematic segregation and collection of waste is crucial for safe and compliant disposal.

Step 1: Waste Identification and Segregation

Proper segregation prevents dangerous chemical reactions and ensures correct disposal routing.

• Identify: All materials that have come into contact with (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol are hazardous waste. This includes:

  • Residual or excess solid compound.

  • Solutions containing the compound.

  • Contaminated personal protective equipment (gloves, etc.).

  • Weighing papers, pipette tips, and other contaminated lab consumables.

  • Spill cleanup materials.

• Segregate: Collect this waste in a dedicated stream. Do not mix with other waste streams such as flammable solvents, strong acids, bases, or oxidizers unless explicitly permitted by your EHS department.[13]

Step 2: Waste Collection and Containerization

Use separate, clearly labeled containers for solid and liquid waste.

• Solid Waste:

  • Container: Use a sealable, chemically compatible container (e.g., a high-density polyethylene (HDPE) pail or a designated solid waste drum).[10]

  • Procedure: Place all contaminated solid materials directly into this container.

• Liquid Waste:

  • Container: Use a leak-proof, chemically compatible container with a screw cap (e.g., an HDPE or glass solvent bottle). Never use a funnel as a long-term closure.[14]

  • Procedure: Carefully pour or pipette solutions containing the compound into the liquid waste container. Do not fill containers beyond 90% capacity to allow for vapor expansion.[15]

• Labeling: Proper labeling is a legal requirement and vital for safety. Each waste container must be clearly labeled with:

  • The words "Hazardous Waste ".

  • The full chemical name: "(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol " and any other chemical constituents (e.g., solvents).

  • Appropriate hazard warnings (e.g., "Irritant," "Harmful," "Environmental Hazard").

  • The date when waste was first added to the container.

Step 3: Temporary Storage in the Laboratory

Store sealed waste containers in a designated hazardous waste satellite accumulation area within your lab. This area should be:

• Secure and under the control of laboratory personnel.

• Away from heat sources, open flames, and high-traffic areas.[12]

• Equipped with secondary containment (e.g., a spill tray) to contain any potential leaks.

Step 4: Arranging for Final Disposal

• Follow your institution's established procedures for hazardous waste pickup. This typically involves submitting an electronic or paper request to the EHS department.

• The ultimate disposal of this compound will be handled by a licensed professional waste disposal company, likely through high-temperature incineration, which is the recommended method for many organic compounds.[10]

Part 4: Decontamination of Empty Containers

Empty containers that once held (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol must be decontaminated before disposal.

• Triple-Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol, methanol, or acetone).

• Collect Rinsate: Crucially, this rinsate is considered hazardous waste. Collect all three rinses and place them in your designated liquid hazardous waste container for this compound.[13][14]

• Dispose of Container: After triple-rinsing, deface or remove the original label. The clean, empty container can then be disposed of in the appropriate receptacle for glass or plastic waste, as per your institution's policy.

Data and Workflow Visualization

Summary of Disposal Procedures

Waste Type	Container Specification	Key Labeling Requirements	Disposal Action
Solid Waste	Sealable, chemically compatible (e.g., HDPE pail)	"Hazardous Waste", Full Chemical Name, Hazard Warnings	Collect all contaminated solids (powder, PPE, consumables)
Liquid Waste	Leak-proof, screw-cap bottle (e.g., HDPE, glass)	"Hazardous Waste", Full Chemical Name & Solvents, Hazard Warnings	Collect all solutions and rinsates; do not exceed 90% capacity
Empty Containers	Original container	N/A	Triple-rinse, collect rinsate as hazardous liquid waste, deface label, then discard container
Spill Debris	Same as Solid Waste container	"Hazardous Waste", Full Chemical Name, Hazard Warnings	Collect absorbed material and cleaning supplies as solid waste

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol.

References

• Proper Disposal Procedures for 5-Hydrazinyl-4-phenyl-1H-pyrazole. Benchchem.
• Environmental occurrence, risk, and removal strategies of pyrazolones: A critical review. ScienceDirect.
• Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
• Proper Disposal of 6-Tridecyltetrahydro-2H-pyran-2-one: A Guide for Laboratory Professionals. Benchchem.
• Proper Disposal of Disuprazole: A Guide for Laboratory Professionals. Benchchem.

• (1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol CAS 2075763-16-3. Chemsrc. Available at: [Link]

• A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. ResearchGate. Available at: [Link]

• A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. Current Green Chemistry. Available at: [Link]

• A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. EurekaSelect. Available at: [Link]

• (1H-Pyrazol-3-yl)methanol. PubChem. Available at: [Link]

• Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants. MDPI. Available at: [Link]

• (1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)Methanol. NextSDS. Available at: [Link]

• (1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol. PubChem. Available at: [Link]

• Chemical Waste Disposal Guidelines. Emory University. Available at: [Link]

• Workplace Safety and Health Guidelines for Handling of Hazardous Chemicals in Laboratories. Ministry of Manpower, Singapore. Available at: [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at: [Link]

• Guidance For Hazard Determination. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• Working with Toxic chemicals Guideline. KAUST Health & Safety. Available at: [Link]

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Personal protective equipment for handling (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol

As a Senior Application Scientist overseeing drug discovery and chemical synthesis workflows, I frequently observe researchers treating specialized intermediates with generic safety protocols. However, in advanced medicinal chemistry, handling a compound like (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol requires a highly nuanced, structurally informed approach.

Because highly specialized intermediates often lack globally standardized, compound-specific Safety Data Sheets (SDS), we must build a self-validating safety system based on Structure-Activity Relationships (SAR). This compound features three critical functional groups: a pyrazole ring, a primary alcohol, and a tetrahydropyran (THP) ether.

This guide provides the authoritative, step-by-step logistical and safety protocols required to handle this compound safely, ensuring both scientific integrity and operational security.

Structural Hazard Profiling & Causality

To select the correct Personal Protective Equipment (PPE), we must first understand the causality behind the chemical's hazards. We do not just wear gloves because it is a rule; we wear them to block specific mechanisms of chemical interaction.

Functional Group	Mechanistic Hazard	Operational Risk	Mitigation Strategy
Tetrahydropyran (THP) Ether	Auto-oxidation: Like tetrahydrofuran (THF), cyclic ethers possess activated alpha-hydrogens. Exposure to oxygen and light causes radical abstraction, forming shock-sensitive hydroperoxides[1].	Explosion on Concentration: High risk of detonation if the solvent is evaporated or distilled to dryness without prior testing[2].	Treat as a Class B Peroxide Former. Implement strict dating and routine peroxide testing[3].
Pyrazole Core	Bioactivity: Nitrogen-rich heterocycles are privileged scaffolds in pharmacology, designed to engage biological targets.	Systemic Toxicity/Irritation: Potential for severe dermal or ocular irritation and unknown systemic effects upon absorption.	Strict barrier protection (double-gloving) and prevention of aerosolization.
Primary Alcohol	Reactivity: Can act as a nucleophile; incompatible with strong oxidizers or strong acids.	Exothermic Reactions: Uncontrolled heat generation if mixed with incompatible reagents.	Segregate waste streams; handle inside a controlled thermal environment.

Personal Protective Equipment (PPE) Matrix

According to the Occupational Safety and Health Administration (OSHA) Personal Protective Equipment standard (29 CFR 1910 Subpart I), PPE must be selected based on a rigorous job hazard analysis[4]. Below is the required PPE matrix for handling this compound.

Body Part	Required PPE	Causality & Scientific Rationale
Eyes/Face	ANSI Z87.1 Chemical Splash Goggles	Safety glasses with side shields are insufficient for liquid chemical handling. Goggles provide a complete orbital seal against aerosolized pyrazole powders or solvent splashes[5].
Hands	Double-Gloving: Nitrile (Outer: 8 mil, Inner: 4 mil)	Nitrile provides excellent resistance to the dry powder. Note: If dissolving the compound in aggressive solvents (e.g., Dichloromethane), nitrile will degrade rapidly. In such cases, wear a flexible laminate glove (e.g., Silver Shield) underneath a heavy-duty nitrile outer glove[6].
Body	100% Cotton or Flame-Resistant (FR) Lab Coat	Synthetic blends (polyester) can melt into the skin during a flash fire. If heating the compound, an FR lab coat (e.g., Nomex) is mandatory[7].
Respiratory	Chemical Fume Hood (80-100 fpm)	The primary engineering control. If the compound must be weighed outside a hood (e.g., on a specialized microbalance), an N95 or P100 particulate respirator is required to prevent inhalation of bioactive dust[4].

Operational Workflow & Handling Protocol

The National Research Council's Prudent Practices in the Laboratory dictates that experimental workflows must integrate hazard assessment directly into the procedural steps[8].

Step-by-Step Handling Methodology:

• Pre-Operation Verification (The Peroxide Check):

  • Why: Because of the THP group, this compound must be treated as a Class B peroxide-forming chemical[1].

  • Action: Check the container's "Date Opened." If it has been open for more than 6 months, you must test for peroxides using a semi-quantitative peroxide dip strip or potassium iodide (KI) starch paper before inserting a spatula[9]. If levels exceed 25 ppm, do not proceed; contact Environmental Health and Safety (EHS)[9].

• Environmental Setup: Ensure the fume hood sash is positioned at the correct operating height. Clear the deck of incompatible materials (strong oxidizers, acids).

• PPE Donning: Inspect all gloves for micro-tears. Don the lab coat, goggles, and double gloves.

• Weighing & Transfer:

  • Use a static-free (e.g., ceramic or grounded metal) spatula.

  • Weigh the compound in a draft-free enclosure to prevent the powder from aerosolizing.

• Reaction Execution: Dissolve the intermediate in the chosen solvent.

  • Critical Rule:Never distill or evaporate a solution containing this THP-protected compound to near-dryness without verifying the absence of peroxides immediately prior to the operation[1].

Caption: Workflow for handling THP-protected pyrazole intermediates, prioritizing peroxide testing.

Spill Response & Disposal Plan

A rapid, methodical response to spills prevents localized contamination from becoming a facility-wide exposure event.

Step-by-Step Spill Response (< 50g / 50mL):

• Isolate: Immediately alert nearby personnel and secure the perimeter.

• Protect: Step away and don a fresh pair of heavy-duty outer gloves and a face shield over your goggles.

• Contain:

  • If Solid: Lightly mist the powder with a compatible, non-reactive solvent (e.g., water or a heavy aliphatic hydrocarbon) to prevent dust generation.

  • If Liquid (Dissolved): Surround and cover the spill with an inert, non-combustible absorbent (e.g., dry sand, vermiculite, or diatomaceous earth). Do not use paper towels if high concentrations of peroxides are suspected, as the friction of wiping can trigger detonation.

• Collect: Use a non-sparking (plastic or conductive rubber) dustpan and brush to collect the slurry.

• Decontaminate: Wash the spill area with soap and water, followed by an alcohol wipe-down.

Waste Segregation Protocol

Improper disposal of pyrazole derivatives can lead to severe environmental toxicity and regulatory fines.

Caption: Decision tree for the segregation and disposal of laboratory chemical waste.

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies Press / National Institutes of Health (NIH) URL:[Link][8]

• A Framework for Personal Protective Equipment Use in Laboratories: Regulatory Compliance (29 CFR 1910 Subpart I) Source: Occupational Safety and Health Administration (OSHA) / NIH URL:[Link][4]

• Review of Safety Guidelines for Peroxidizable Organic Chemicals Source: American Chemical Society / Mississippi State University EHS URL:[Link][3]

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